Diethyl phenyl phosphate

• CAS: 2510-86-3

Core Science & Biosynthesis

Diethyl Phenyl Phosphate (DEPP): Molecular Architecture, Chemical Properties, and Applications in Drug Development

Introduction

As an aryl dialkyl phosphate, Diethyl Phenyl Phosphate (DEPP) occupies a critical niche in organophosphorus chemistry. While structurally related to highly toxic agricultural pesticides and chemical warfare agents, DEPP itself serves as a vital surrogate substrate in enzymatic detoxification studies and a versatile building block in drug development. This technical guide provides a rigorous examination of DEPP’s physicochemical profile, synthetic pathways, and its mechanistic utility in evaluating phosphotriesterase (PTE) activity.

Molecular Architecture and Physicochemical Profile

DEPP consists of a central phosphorus atom bonded to one oxo group (P=O), two ethoxy groups, and one phenoxy group[1]. The electrophilic nature of the phosphorus center, heavily influenced by the electron-withdrawing phenoxy leaving group, dictates its reactivity profile. The moderate lipophilicity of the molecule ensures adequate membrane permeability, a critical factor when designing organophosphate scavengers or prodrugs[1].

Table 1: Physicochemical Properties of DEPP

Property	Value	Reference
IUPAC Name	Diethyl phenyl phosphate	[1]
Molecular Formula	C10H15O4P	[1]
Molecular Weight	230.20 g/mol	[1]
Appearance	Colorless to light yellow clear liquid	[2]
Boiling Point	135 °C at 5 mmHg	[2]
Specific Gravity (20/20)	1.15	[2]
XLogP3 (Lipophilicity)	1.6	[1]
CAS Registry Number	2510-86-3	[1]

Synthesis and Purification Workflows

The synthesis of DEPP must be tightly controlled to prevent the premature hydrolysis of the phosphoryl chloride precursor. The standard and most efficient approach involves the nucleophilic attack of phenol on diethyl phosphorochloridate[3].

Causality in Experimental Design

• Solvent Choice (Ethyl Ether): An anhydrous, aprotic solvent is mandatory. Protic solvents (like ethanol or water) would competitively attack the highly electrophilic phosphorus center, yielding diethyl hydrogen phosphate instead of the desired ester[3].

• Base Catalyst (Triethylamine - TEA): TEA serves a dual purpose. First, it deprotonates the phenol, increasing its nucleophilicity. Second, it acts as an acid scavenger. By precipitating out of the ether solution as triethylamine hydrochloride (TEA·HCl), it drives the reaction forward via Le Chatelier's principle and prevents acid-catalyzed degradation of the product[3].

Step-by-Step Methodology: Synthesis of DEPP

• Preparation: Flame-dry a round-bottom flask under inert gas (N2 or Argon) to eliminate ambient moisture, as the reagents are highly air- and moisture-sensitive[2].

• Reagent Mixing: Dissolve 1.0 equivalent of phenol and 1.1 equivalents of triethylamine in anhydrous ethyl ether[3].

• Addition: Cool the reaction vessel to 0 °C using an ice bath. Dropwise add 1.0 equivalent of diethyl phosphorochloridate to control the exothermic nucleophilic substitution.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. The formation of a dense white precipitate (TEA·HCl) provides a visual, self-validating indicator of reaction progression.

• Workup: Filter the precipitate. Wash the organic filtrate with saturated aqueous NaHCO3 (to neutralize and remove unreacted acid/phenol) and brine, then dry over anhydrous Na2SO4.

• Purification: Concentrate the organic layer under reduced pressure and purify via silica gel flash chromatography using a hexane/ethyl acetate gradient[3].

• Validation: Confirm purity (>98%) via 1H and 31P NMR spectroscopy. A pure sample will yield a singular, distinct peak in the 31P NMR spectrum corresponding to the intact triester[4].

Workflow for the synthesis and purification of Diethyl Phenyl Phosphate.

Mechanistic Role in Enzymatic Studies and Drug Development

In drug development and toxicology, DEPP is heavily utilized as a model substrate for Phosphotriesterase (PTE) and other organophosphate-degrading enzymes[3].

Causality in Substrate Selection

Why use DEPP instead of actual chemical threats like Sarin or Paraoxon? DEPP possesses the exact structural motif required for PTE recognition—a central phosphorus bonded to a leaving group (phenoxy). It allows researchers to map the kinetics of the enzyme's binuclear metal center (usually Zn/Zn or Co/Co) without the extreme biohazard risks associated with nerve agents[4]. Furthermore, the enzymatic cleavage of the P-O bond releases phenol, which can be continuously monitored spectrophotometrically, providing a robust, self-validating readout of enzyme kinetics[3].

Step-by-Step Methodology: Kinetic Evaluation of PTE using DEPP

• Buffer Preparation: Prepare 50 mM HEPES buffer (pH 7.1) supplemented with 50 µM CoCl2 or ZnCl2. Reasoning: The supplemental metals maintain the structural and catalytic integrity of the PTE binuclear metal center during dilution[4].

• Substrate Stock: Dissolve DEPP in pure methanol to create a 100 mM stock. Ensure the final methanol concentration in the assay does not exceed 5% to prevent solvent-induced enzyme denaturation.

• Baseline Establishment: In a quartz cuvette, mix the buffer and DEPP (final substrate concentrations ranging from 0.05 mM to 2.5 mM). Blank the UV-Vis spectrophotometer to account for background absorbance of the intact substrate[4].

• Reaction Initiation: Add a purified PTE enzyme sample (e.g., 10 nM final concentration) to the cuvette to initiate the hydrolysis.

• Kinetic Monitoring: Continuously monitor the release of the phenol leaving group by measuring the change in absorbance at 270 nm (the specific absorption peak for phenol in this buffer system).

• Data Analysis: Calculate initial velocities ( v ) from the linear portion of the absorbance curve. Fit the data to the Michaelis-Menten equation to derive the turnover number ( kcat​ ) and the Michaelis constant ( Km​ )[4].

Mechanistic pathway of DEPP hydrolysis by Phosphotriesterase.

References

• Diethyl phenyl phosphate | C10H15O4P | CID 17280 - PubChem - NIH Source: nih.gov URL:[Link]

• Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase | Biochemistry Source: acs.org URL:[Link]

• Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase - PMC Source: nih.gov URL:[Link]

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• 1. Diethyl phenyl phosphate | C10H15O4P | CID 17280 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

hydrolysis mechanism and kinetics of diethyl phenyl phosphate

An In-Depth Technical Whitepaper on the Hydrolysis Mechanism and Kinetics of Diethyl Phenyl Phosphate (DEPP)

Executive Summary

Diethyl phenyl phosphate (DEPP) serves as a critical model substrate in the study of organophosphate (OP) degradation. Because its structural and electronic properties bridge the gap between highly activated pesticides (e.g., paraoxon) and resilient chemical warfare agents, DEPP is heavily utilized to benchmark the catalytic limits of bioremediation enzymes. This whitepaper provides an authoritative analysis of the hydrolysis mechanisms, kinetic profiling, and self-validating experimental methodologies required to accurately characterize DEPP degradation.

Mechanistic Architecture of DEPP Hydrolysis

The hydrolysis of DEPP involves the cleavage of either the P–O(aryl) bond or the P–O(alkyl) bond. The trajectory of this cleavage is strictly governed by the catalytic environment.

Enzymatic Catalysis via the Binuclear Metal Center

Phosphotriesterases (PTEs) achieve diffusion-limited hydrolysis of OPs utilizing a highly conserved binuclear metal center (typically Zn/Zn or Co/Co)[1]. The structural dynamics of this active site dictate the reaction mechanism:

• Substrate Coordination: DEPP enters the active site and displaces a weakly bound water molecule from the β -metal ion. This direct interaction polarizes the phosphoryl oxygen bond, increasing the electrophilicity of the central phosphorus atom[2].

• Nucleophilic Attack: A hydroxide ion, symmetrically bridging the two divalent cations, executes an SN​2(P) -like nucleophilic attack on the phosphorus core[3].

• Leaving Group Protonation: To facilitate the scission of the P–O bond, the leaving group is simultaneously protonated. In enzymes like Pseudomonas diminuta PTE (Pd-PTE), this proton transfer is orchestrated by a conserved Asp-301 residue[2].

Regioselectivity and Leaving Group Promiscuity

The regioselectivity of DEPP hydrolysis reveals stark evolutionary divergences between PTE variants. Pd-PTE is highly dependent on the pKa​ of the leaving group; it strictly cleaves the P–O(aryl) bond, and its activity drops by roughly 100,000-fold when transitioning from a p-nitrophenyl leaving group ( pKa​≈7.1 ) to a simple phenyl leaving group ( pKa​≈10.0 )[2].

Conversely, the PTE from Sphingobium sp. TCM1 (Sb-PTE) exhibits remarkable leaving group promiscuity. During DEPP hydrolysis by Sb-PTE, the enzyme actually cleaves the ethyl substituent nearly 4-fold more frequently than the phenyl substituent[4]. This indicates a unique active-site architecture capable of stabilizing the transition state for highly unfavorable leaving groups (aliphatic alcohols).

Catalytic mechanism of DEPP hydrolysis by binuclear phosphotriesterases.

Kinetic Profiling and Thermodynamic Parameters

Kinetic measurements of DEPP hydrolysis provide the thermodynamic blueprint of the enzyme-substrate transition state. For Sb-PTE, the pH-rate profile for DEPP hydrolysis is characterized by a single ionization event. The pKa​ values extracted from the logkcat​ and kcat​/Km​ profiles are 7.3 ± 0.1 and 7.1 ± 0.1, respectively[4]. This indicates that the deprotonation of the bridging solvent molecule to form the active nucleophilic hydroxide is the primary rate-governing thermodynamic hurdle.

Table 1: Comparative Kinetic Parameters of PTE Variants

Enzyme / Catalyst	Substrate	Leaving Group pKa​	Relative Activity / Rate	Primary Cleavage Bond	Ref
Pd-PTE	Diethyl p-nitrophenyl phosphate	~ 7.1	104 s−1 ( kcat​ )	P–O(Aryl)	[1]
Pd-PTE	Diethyl phenyl phosphate (DEPP)	~ 10.0	105 -fold lower than paraoxon	P–O(Aryl)	[2]
Sb-PTE	Diethyl phenyl phosphate (DEPP)	~ 10.0	High (Ethyl > Phenyl cleavage)	P–O(Ethyl) (4:1 ratio)	[4]
Co/Co-PTE (G60A)	Paraoxon	~ 7.1	2900 s−1 ( kcat​ )	P–O(Aryl)	[3]

Self-Validating Experimental Methodologies

To accurately determine the kinetics of DEPP hydrolysis, experimental design must account for substrate insolubility and the potential for silent cleavage pathways (e.g., P–O(alkyl) cleavage), which do not yield a chromophore. The following protocols form a self-validating loop, ensuring that kinetic data is not skewed by phase separation or undetected side reactions.

Self-validating experimental workflow for DEPP hydrolysis kinetic profiling.

Protocol 1: Steady-State Kinetic Measurement via UV-Vis Spectroscopy

Causality & Rationale: DEPP is poorly soluble in water. To prevent biphasic micellar kinetics, a 5% methanol cosolvent is utilized. While methanol slightly attenuates the kcat​ by acting as a weak competitive nucleophile and lowering the dielectric constant, it guarantees a homogenous substrate solution[4]. Furthermore, a broad-range combination buffer is used to maintain constant ionic strength across varying pH levels, ensuring that observed rate changes are strictly due to enzyme protonation states, not buffer-specific ion effects[4].

Step-by-Step Procedure:

• Buffer Preparation: Prepare a combination buffer containing 40 mM MOPS, 40 mM MES, 40 mM HEPES, 40 mM CHES, and 100 mM NH₄Cl. Adjust to the target pH (e.g., pH 8.5)[4].

• Substrate Solubilization: Dissolve DEPP in neat methanol to create a 20x concentrated stock.

• Reaction Assembly: In a quartz cuvette, combine the combination buffer and DEPP stock such that the final methanol concentration is exactly 5% (v/v)[4].

• Initiation: Add the purified PTE enzyme (e.g., 0.1 to 1.5 μM final concentration) to initiate the reaction[4].

• Data Acquisition: Monitor the release of phenol continuously at 270 nm using a thermostated UV-Vis spectrophotometer at 30 °C.

• Control: Run a parallel blank containing the buffer and substrate without the enzyme to account for background alkaline hydrolysis.

Protocol 2: Orthogonal Validation via 31 P NMR Product Distribution Analysis

Causality & Rationale: Because Sb-PTE cleaves the ethyl ester of DEPP 4-fold faster than the phenyl ester[4], UV-Vis tracking of phenol release will severely underestimate the total catalytic turnover. 31 P NMR is mandatory because it detects the distinct chemical shifts of the parent DEPP molecule and all resulting phosphodiester products, closing the mass-balance loop and validating the true kcat​ .

Step-by-Step Procedure:

• Sample Preparation: Prepare a 1.0 mL reaction volume containing 2.0 mM DEPP in the combination buffer (pH 10.0) with 5% methanol[4]. Include 10% D₂O for the NMR lock signal.

• Enzymatic Digestion: Add 0.1 μM Sb-PTE and incubate the mixture at room temperature until the reaction reaches completion[4].

• NMR Acquisition: Transfer the mixture to a 5 mm NMR tube. Acquire 31 P NMR spectra (typically at 162 MHz or higher) using inverse-gated proton decoupling to allow for accurate integration of the phosphorus signals.

• Data Analysis: Integrate the peaks corresponding to unreacted DEPP, diethyl phosphate (phenyl cleavage product), and ethyl phenyl phosphate (ethyl cleavage product). Calculate the exact ratio of P–O(aryl) to P–O(alkyl) cleavage to correct the overall kinetic constants derived from Protocol 1.

References

• Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1 | Biochemistry - ACS Publications. acs.org. Retrieved from[Link]

• Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase - PMC. nih.gov. Retrieved from[Link]

• Multiple Reaction Products from the Hydrolysis of Chiral and Pro-chiral Organophosphate Substrates by the Phosphotri-esterase from Sphingobium sp. TCM1 - PMC. nih.gov. Retrieved from[Link]

• Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase | Biochemistry - ACS Publications. acs.org. Retrieved from[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Diethyl Phenyl Phosphate (DEPP) as a Surrogate for Organophosphate Nerve Agents: A Technical Whitepaper

Executive Summary

The development of medical countermeasures and decontamination catalysts for organophosphate (OP) nerve agents—such as Sarin, Soman, and VX—requires rigorous laboratory testing. However, the extreme acute toxicity of these agents restricts their use to highly specialized biocontainment facilities. Diethyl phenyl phosphate (DEPP) has emerged as a high-fidelity surrogate that mimics the core stereoelectronic properties of actual nerve agents without the lethal risk profile. This whitepaper provides an in-depth mechanistic analysis of DEPP, detailing its structure-activity relationship (SAR), comparative kinetic data, and self-validating experimental protocols for drug development and decontamination research.

Mechanistic Causality: Why DEPP is an Ideal Surrogate

The selection of a surrogate molecule in OP research is not arbitrary; it is governed by the need to accurately replicate the nucleophilic attack at the phosphorus center. Actual nerve agents and highly toxic pesticides (like paraoxon) possess highly electrophilic phosphorus centers due to excellent leaving groups (e.g., fluoride in Sarin, p-nitrophenolate in paraoxon)[1][2].

DEPP utilizes a simple phenol leaving group. Because phenol is a poorer leaving group than p-nitrophenol or fluoride, the phosphorus center in DEPP is less electrophilic, making it inherently harder to hydrolyze. This serves a critical purpose in catalyst development: it acts as a rigorous kinetic stress-test. If a novel metal-organic framework (MOF) or engineered enzyme can efficiently cleave the P-O-Aryl bond of DEPP, it is thermodynamically guaranteed to neutralize the more reactive chemical warfare agents[3][4].

Furthermore, dialkyl phenyl phosphates (DAPPs) like DEPP interact selectively with cholinesterases, making them valuable for in vitro inhibition assays targeting butyrylcholinesterase (BChE) and acetylcholinesterase (AChE)[5][6].

Mechanism of AChE inhibition by DEPP via serine phosphorylation.

Comparative Kinetic and Toxicity Data

To properly scale experimental findings from DEPP to actual nerve agents, researchers must account for the differences in binding affinity and catalytic turnover. The following table synthesizes the quantitative parameters of DEPP compared to other OP compounds[3][5][7].

Parameter	DEPP (Surrogate)	Paraoxon / Nerve Agents	Analytical Significance
Leaving Group pKa	~9.95 (Phenol)	~7.15 (p-Nitrophenol)	Higher pKa in DEPP requires stronger catalytic intervention for cleavage.
Enzymatic Hydrolysis ( pKa​ for kcat​ )	7.3 ± 0.1 (Sb-PTE)[7]	~6.0 - 7.0	Indicates the pH dependence of the rate-limiting step during enzymatic degradation.
Catalytic Acceleration	9.3 × 106 -fold (La³⁺ methanolysis)[3][4]	2.2 × 108 -fold (Paraoxon)[3][4]	DEPP is more resistant to methanolysis, proving its value as a conservative surrogate.
Cholinesterase Inhibition ( Ki​ )	µM range (Selective for BChE)[5]	nM to pM range	DEPP allows for safer benchtop handling while still providing measurable kinetic inhibition.

Self-Validating Experimental Protocols

A core tenet of rigorous application science is the deployment of self-validating systems. When testing DEPP, standard UV-Vis spectroscopy (often used for paraoxon) is insufficient because the released phenol lacks a strong chromophore in the visible spectrum. Therefore, ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard, providing an intrinsic mass balance check.

Protocol 1: Catalytic Degradation Assay via ³¹P NMR

This protocol evaluates the efficacy of a decontamination catalyst (e.g., Phosphotriesterase Sb-PTE or a Lanthanide-based complex)[3][7].

• Substrate Preparation: Dissolve DEPP to a final concentration of 2.0 mM in a combination buffer (pH 7.0–10.0). Add 20% methanol (v/v) to ensure complete solubility of the hydrophobic surrogate[7].

• Baseline Acquisition: Acquire a baseline ³¹P NMR spectrum. DEPP will present a distinct singlet resonance (typically around -6 to -8 ppm, depending on exact solvent conditions).

• Reaction Initiation: Introduce the catalyst (e.g., 0.1 μM Sb-PTE).

• Kinetic Quenching: At predetermined time intervals, extract 650 μL aliquots. Immediately add 50 μL of 100 mM EDTA to chelate essential divalent cations, halting enzymatic activity. Add 100 μL of D₂O for NMR locking[7].

• System Validation (Mass Balance): Integrate the ³¹P signals. The disappearance of the DEPP peak must quantitatively match the appearance of the diethyl phosphate product peak (around 0 to +2 ppm). Causality Check: If the sum of the integrations deviates from 100% of the initial baseline, it indicates the formation of trapped intermediates or side reactions, invalidating first-order kinetic assumptions.

Self-validating workflow for catalytic degradation of DEPP.

Protocol 2: In Vitro Cholinesterase Inhibition Assay

To evaluate medical countermeasures (e.g., oxime reactivators), DEPP is used to phosphorylate the enzyme safely[5][6].

• Enzyme Preparation: Prepare a standardized solution of human BChE or AChE in 0.1 M sodium phosphate buffer (pH 8.0) at 25°C.

• Inhibitor Incubation: Incubate the enzyme with varying logarithmic concentrations of DEPP (1 µM to 100 µM) for exactly 10 minutes to allow covalent phosphorylation of the active site serine[5][6].

• Substrate Addition: Add the reporter system: 0.5 mM acetylthiocholine (ATCh) and 0.3 mM 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

• Kinetic Readout: Monitor the increase in absorbance at 412 nm for 5 minutes. The rate of color formation is directly proportional to residual enzyme activity.

• System Validation: The protocol must include a vehicle control (buffer + solvent) to establish 100% uninhibited velocity ( V0​ ), and a positive control using a known rapid inhibitor to establish the baseline noise. The IC50​ is calculated only if the Hill slope of the dose-response curve is near 1.0, validating a 1:1 binding stoichiometry.

Conclusion

Diethyl phenyl phosphate represents an optimal convergence of safety and structural fidelity for organophosphate research. By presenting a more challenging leaving group than traditional simulants like paraoxon, DEPP ensures that any decontamination technology or medical countermeasure that succeeds against it possesses the thermodynamic and kinetic driving force necessary to neutralize actual chemical warfare agents.

References

• Dialkyl phenyl phosphates as novel selective inhibitors of butyrylcholinesterase Source: ResearchGate URL
• Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp.
• Organophosphorus Xenobiotic Toxicology Source: ResearchGate URL
• Catalytic Decomposition of Simulants for Chemical Warfare V Agents Source: ResearchGate URL
• Decontamination of Paraoxon and Parathion on Sensitive Equipment Materials by Catalytic Methanolysis Source: ResearchGate URL

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In Vitro Toxicity Profile and Hazard Assessment of Diethyl Phenyl Phosphate (DEPP): A Comprehensive Technical Guide

Executive Summary

Diethyl phenyl phosphate (DEPP, CAS 2510-86-3) is an aryl dialkyl organophosphate ester (OPE) that serves as a critical model compound in modern toxicological profiling and hazard assessment. While structurally related to highly toxic pesticides and chemical warfare agents like paraoxon, DEPP lacks a strong electron-withdrawing group (such as a nitro group) on its phenyl ring[1]. This subtle structural difference fundamentally alters its electrophilicity and leaving-group stability, making it less acutely neurotoxic but highly valuable for studying baseline structure-activity relationships (SAR), butyrylcholinesterase (BChE) selectivity[2], and emerging non-cholinergic hazards such as hemostatic disruption[3].

This technical guide provides drug development professionals and toxicologists with an authoritative framework for the in vitro hazard assessment of DEPP, detailing the causality behind experimental designs and establishing self-validating protocols for rigorous safety profiling.

Mechanistic Toxicology & Structure-Activity Relationship (SAR)

To design an effective in vitro testing battery, researchers must first understand the specific molecular pathways through which DEPP exerts its toxicity.

The Electrophilic Phosphorus Center

The primary mechanism of organophosphate toxicity is the nucleophilic attack by the catalytic serine hydroxyl group of target enzymes (e.g., Acetylcholinesterase [AChE]) on the electrophilic phosphorus atom of the OPE[4]. Because the phenoxide leaving group of DEPP is more stable and less reactive than the p-nitrophenoxide group found in paraoxon, DEPP exhibits a higher IC50 for AChE, making it a weaker inhibitor[1][5].

Shifted Selectivity: BChE over AChE

A defining characteristic of dialkyl phenyl phosphates like DEPP is their shifted selectivity. In silico and in vitro evaluations demonstrate that the unsubstituted phenyl ring of DEPP is optimally accommodated by the hydrophobic active site gorge of BChE, rendering it a selective, partial competitive inhibitor of BChE while displaying limited activity against AChE[2].

Emerging Non-Cholinergic Hazards

Recent network toxicology and in vitro screening of aryl-OPEs have revealed that DEPP contributes to systemic hazards beyond enzyme inhibition. DEPP has been implicated in the disruption of hemostatic balance, specifically altering activated partial thromboplastin time (APTT) and influencing platelet aggregation[3]. Furthermore, lipophilic OPEs can cross cellular membranes, inducing mitochondrial dysfunction and generating reactive oxygen species (ROS).

Fig 1. Multi-pathway toxicity mechanisms of DEPP encompassing enzymatic and cellular hazards.

Quantitative Hazard Assessment Data

Robust hazard assessment relies on integrating predictive computational models with empirical in vitro data. The table below summarizes the established toxicological and kinetic metrics for DEPP.

Table 1: Quantitative Hazard Metrics of DEPP

Parameter	Value / Observation	Analytical Context & Causality
QSAR Log LD50	-3.20	Predictive modeling for baseline insecticidal/toxic activity based on electronic descriptors[6].
AChE Inhibition	Weak	The lack of an electron-withdrawing group on the phenyl ring reduces phosphorus electrophilicity[1][2].
BChE Inhibition	Selective	Hydrophobic interactions allow the phenyl ring to bind efficiently in the BChE peripheral site[2].
Hemostatic Effect	Disruptive	Alters coagulation cascades (APTT/PT assays) and impacts platelet adhesion[3].
Enzymatic Hydrolysis	pKa​ ~7.1 - 7.3	Kinetic constants ( kcat​ ) profiled via 31P NMR spectroscopy using phosphotriesterase (PTE)[5].

In Vitro Hazard Assessment Workflow

To capture the full toxicity profile of DEPP, researchers must deploy a multi-tiered workflow. This prevents false negatives that occur when relying solely on traditional neurotoxicity endpoints.

Fig 2. Sequential in vitro hazard assessment workflow for organophosphate ester profiling.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . They incorporate specific internal controls and kinetic tracking to ensure data integrity, explaining why each step is performed rather than just how.

Protocol A: Target Engagement via Modified Ellman’s Assay

Purpose: To quantify the specific inhibitory potency (IC50) of DEPP against AChE and BChE. Causality: Ellman's method relies on the hydrolysis of acetylthiocholine (ATCI) to thiocholine. Thiocholine reacts with DTNB to form 5-thio-2-nitrobenzoate (TNB), a yellow anion absorbing at 412 nm. By tracking the rate of color formation, we directly measure residual enzyme activity.

• Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Why pH 8.0? This pH optimizes the catalytic efficiency of cholinesterases while preventing the rapid spontaneous hydrolysis of the OPE that occurs at higher alkaline pH levels[5].

• Enzyme-Inhibitor Pre-incubation (Critical Step): In a 96-well microplate, mix 10 µL of AChE/BChE (0.5 U/mL) with 10 µL of DEPP at varying concentrations (e.g., 0.1 µM to 100 µM). Incubate at 37°C for 15 minutes. Why pre-incubate? Organophosphate inhibition is a time-dependent, covalent phosphorylation process. Omitting this step will yield artificially high IC50 values (false negatives).

• Self-Validation Controls:

  • Vehicle Control: Buffer + Enzyme + Solvent (DMSO <1%). Establishes 100% activity.

  • Positive Control: Paraoxon (1 µM)[1]. Ensures the enzyme is susceptible to OP inhibition.

  • Non-Enzyme Blank: Buffer + Substrate + DTNB. Accounts for the spontaneous hydrolysis of ATCI.

• Reaction Initiation: Add 150 µL of 0.3 mM DTNB and 30 µL of 0.5 mM ATCI to all wells.

• Kinetic Readout: Immediately read absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader. Calculate the initial velocity ( V0​ ) to determine the percentage of inhibition.

Protocol B: Intracellular ROS Profiling (DCFDA Assay)

Purpose: To evaluate the off-target oxidative stress induced by DEPP in neuronal models. Causality: DEPP’s lipophilicity allows it to penetrate cell membranes. Once inside, it can disrupt mitochondrial electron transport, leaking superoxide radicals. The cell-permeable probe H2DCFDA is deacetylated by cellular esterases into a non-fluorescent compound, which is then oxidized by ROS into highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Cell Culture & Seeding: Seed SH-SY5Y human neuroblastoma cells at 2×104 cells/well in a black, clear-bottom 96-well plate. Why SH-SY5Y? These cells express basal levels of cholinergic markers and are highly sensitive to neurotoxic oxidative stress, making them an ideal model for OP hazard assessment.

• DEPP Exposure: Treat cells with sub-lethal concentrations of DEPP (determined via a prior MTT viability assay) for 24 hours.

• Probe Incubation: Wash cells twice with PBS to remove phenol red (which quenches fluorescence). Add 10 µM H2DCFDA in serum-free media and incubate in the dark for 30 minutes at 37°C. Why serum-free? Serum proteins contain esterases that can prematurely cleave the probe outside the cell, causing high background noise.

• Fluorescence Quantification: Measure fluorescence at Ex/Em = 485/535 nm. Normalize the fluorescence units to the total protein content (via BCA assay) to ensure that apparent ROS increases are not skewed by cell proliferation differences.

Conclusion

The hazard assessment of Diethyl phenyl phosphate (DEPP) requires a paradigm shift from viewing organophosphates solely as AChE inhibitors. As demonstrated by its selective BChE affinity[2], specific pH-dependent hydrolysis profiles[5], and its capacity to induce hemostatic disruption[3], DEPP is a multifaceted toxicant. By employing the self-validating in vitro protocols and QSAR frameworks[6] outlined in this guide, drug development professionals and toxicologists can accurately map the risk profile of aryl-OPEs, ensuring robust environmental and occupational safety standards.

References

• Dialkyl phenyl phosphates as novel selective inhibitors of butyrylcholinesterase. ResearchGate. Available at:[Link]

• Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1. ACS Publications. Available at:[Link]

• Functions of Phosphorus Moiety in Agrochemical Molecules. Taylor & Francis Online. Available at:[Link]

• Design of New Potent Insecticides of Organophosphate Derivatives Based on QSAR Analysis. ResearchGate. Available at:[Link]

• Paraoxon | C10H14NO6P | CID 9395. PubChem - NIH. Available at:[Link]

• Supplementary Information Aryl Organophosphate Esters and Hemostatic Disruption: Identifying Risk through Machine Learning. DOI.org. Available at:[Link]

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Diethyl Phenyl Phosphate Binding Affinity to Phosphotriesterase: A Mechanistic and Kinetic Guide

Executive Summary

Phosphotriesterase (PTE) enzymes are highly evolved metalloenzymes capable of hydrolyzing a broad spectrum of toxic organophosphate triesters, including agricultural pesticides and chemical warfare agents. While paraoxon is the most famous substrate for PTE, diethyl phenyl phosphate (DEPP) serves as a far more rigorous mechanistic probe. Because DEPP possesses an unactivated leaving group (phenol) compared to paraoxon (p-nitrophenol), it forces the rate-limiting step of the enzymatic reaction to shift, exposing the true nature of the enzyme's binding affinity, transition-state stabilization, and active-site plasticity.

This whitepaper provides an in-depth technical analysis of DEPP binding affinity to PTE, contrasting the classical Pseudomonas diminuta PTE (Pd-PTE) with the highly versatile Sphingobium sp. strain TCM1 PTE (Sb-PTE). It details the structural biology of the active site, presents comparative kinetic data, and outlines self-validating experimental protocols for evaluating organophosphate binding and turnover.

Structural Biology and the Binuclear Metal Center

The catalytic prowess of PTE relies entirely on a deeply buried binuclear metal center. In native Pd-PTE, this center is typically populated by Zn²⁺/Zn²⁺, whereas in Sb-PTE, it is a Mn²⁺/Mn²⁺ or Co²⁺/Co²⁺ dependent system.

The two metal ions (designated α and β ) are bridged by a carboxylate group from a carbamylated lysine residue and a solvent-derived hydroxide ion. The binding of DEPP initiates a highly orchestrated sequence of events:

• Substrate Entry & Water Displacement: DEPP enters the active site and displaces a terminal water molecule coordinated to the β -metal ion.

• Polarization: The phosphoryl oxygen of DEPP directly ligates to the β -metal. This interaction draws electron density away from the phosphorus center, making it highly electrophilic[1].

• Nucleophilic Attack: The bridging hydroxide, activated by the α -metal ion, performs a direct SN​2 -like nucleophilic attack on the phosphorus center.

• Inversion of Configuration: The reaction proceeds without a covalent enzyme intermediate, resulting in a net inversion of stereochemistry at the phosphorus atom[2].

• Product Release: The P-O bond is cleaved, releasing phenol and diethyl phosphate (DEP). DEP transiently binds symmetrically across the two metal ions before being released into the solvent[3].

Caption: Catalytic mechanism of PTE hydrolyzing diethyl phenyl phosphate via a binuclear metal center.

DEPP as a Mechanistic Probe: The Leaving-Group Paradox

To understand binding affinity, one must isolate binding ( Km​ , Kd​ ) from the chemical cleavage step ( kcat​ ). The hydrolysis of organophosphates by Pd-PTE exhibits a massive dependence on the pKa​ of the leaving group. Paraoxon (leaving group pKa​ = 7.14) is hydrolyzed at diffusion-limited rates. However, when the nitro group is removed to create DEPP (leaving group pKa​ = 9.95), Pd-PTE experiences a 100,000-fold reduction in catalytic efficiency[4].

In Pd-PTE, the enzyme is unable to effectively protonate the poor phenolic leaving group of DEPP, meaning the transition state energy barrier for P-O cleavage becomes insurmountable.

Conversely, the recently characterized Sb-PTE exhibits a remarkable evolutionary divergence. Sb-PTE shows only a ~2-fold difference in the rate of hydrolysis between p-nitrophenyl and phenyl organophosphate triesters[4]. This indicates that Sb-PTE's binding pocket not only has a high affinity for the unactivated DEPP but also possesses a distinct proton-relay network (likely involving active-site histidine and aspartate residues) that efficiently stabilizes the poor leaving group during the transition state.

Quantitative Kinetic Data Summary

The following table summarizes the comparative kinetic parameters, highlighting the evolutionary differences in binding affinity and turnover for unactivated substrates like DEPP.

Enzyme Variant	Substrate	Leaving Group pKa​	Relative kcat​/Km​ Penalty	Mechanistic Implication
Pd-PTE	Paraoxon	7.14	Baseline (Optimal)	P-O cleavage is fast; product release is rate-limiting.
Pd-PTE	DEPP	9.95	~100,000-fold drop	Enzyme cannot stabilize the unactivated phenoxide leaving group.
Sb-PTE	Paraoxon	7.14	Baseline	Broad substrate specificity.
Sb-PTE	DEPP	9.95	~2-fold drop	Enzyme efficiently protonates the leaving group; binding affinity dictates turnover.

Data synthesized from transition state analyses of Sb-PTE and Pd-PTE[4].

Experimental Methodologies

To accurately measure the binding affinity and kinetic parameters of DEPP, researchers must utilize highly controlled, self-validating biochemical assays. Below are the definitive protocols for kinetic evaluation and structural capture.

Protocol A: Steady-State Kinetic Assay of DEPP Hydrolysis

Objective: Determine the Km​ (binding affinity proxy) and kcat​ (turnover number) of PTE using DEPP.

Causality & Experimental Choices: Unlike paraoxon, which releases a bright yellow product (p-nitrophenoxide) that can be easily monitored at 400 nm, DEPP releases phenol. Phenol does not absorb in the visible spectrum; it must be monitored in the UV range (typically ~270-290 nm). Furthermore, the assay must be conducted at a pH where the bridging water molecule is fully ionized to a hydroxide nucleophile (optimal pH ~8.5 - 9.0)[4].

Step-by-Step Procedure:

• Buffer Preparation: Prepare a 50 mM CHES buffer at pH 9.0. Causality: CHES is chosen because its buffering range (8.6–10.0) perfectly aligns with the optimal pH for the PTE bridging hydroxide, ensuring maximum nucleophilic activation.

• Metal Supplementation: Add 100 µM of the appropriate divalent cation (e.g., ZnCl2​ for Pd-PTE or MnCl2​ for Sb-PTE) to the buffer. Causality: PTE is a metalloenzyme; stripping of metals during purification leads to apo-enzyme formation. Excess metal in the buffer maintains the binuclear center's integrity.

• Substrate Titration: Prepare a stock solution of DEPP in 10% methanol. Create a concentration gradient in the assay buffer ranging from 0.05 mM to 2.5 mM.

• Spectrophotometric Monitoring: Initiate the reaction by adding a catalytic amount of purified PTE (e.g., 50-100 nM). Monitor the release of phenol continuously at 270 nm using a UV-Vis spectrophotometer.

• Validation Check (Self-Validating System): Run a parallel blank reaction containing DEPP and buffer without the enzyme. Organophosphates are susceptible to alkaline hydrolysis. The background rate must be subtracted from the enzymatic rate to ensure the calculated kcat​ reflects true enzymatic turnover, not spontaneous degradation.

• Data Fitting: Plot the initial velocities ( v0​ ) against DEPP concentration and fit the data to the Michaelis-Menten equation to extract Km​ and kcat​ .

Caption: Step-by-step workflow for determining DEPP steady-state kinetics via UV spectrophotometry.

Protocol B: Co-crystallization for Structural Binding Analysis

Objective: Visualize the physical binding orientation of the organophosphate core within the active site.

Causality & Experimental Choices: Because wild-type PTE hydrolyzes DEPP too rapidly to capture the Michaelis complex via standard X-ray crystallography, researchers must use the stable hydrolysis product, diethyl phosphate (DEP) . DEP acts as a product analog, allowing the visualization of the exact coordination geometry between the phosphoryl oxygens and the binuclear metal center without the risk of substrate turnover[3].

Step-by-Step Procedure:

• Ligand Synthesis: Synthesize high-purity diethyl phosphate via the hydrogenation of DEPP using a Pd/C catalyst in methanol. Validation Check: Confirm purity via ³¹P NMR to ensure no unreacted DEPP remains, which would disrupt crystal lattice formation.

• Protein Concentration: Concentrate purified PTE to ~10-15 mg/mL in a crystallization buffer (e.g., 50 mM HEPES, pH 8.5).

• Co-crystallization: Mix the protein 1:1 with a reservoir solution containing 10-20% PEG 3350 and 50-100 mM DEP. Utilize the hanging-drop vapor diffusion method.

• Diffraction & Resolution: Harvest crystals, cryoprotect in 20% glycerol, and collect diffraction data. The resulting electron density maps will reveal DEP symmetrically bridging the two divalent cations, displacing the native hydroxide[3].

Therapeutic and Bioremediation Implications

Understanding how PTE binds and hydrolyzes unactivated substrates like DEPP is not merely an academic exercise. The chemical structure of DEPP (an unactivated leaving group attached to a central phosphorus) closely mimics the steric and electronic properties of highly toxic V-type nerve agents (e.g., VX)[5].

By mapping the binding affinity of DEPP, protein engineers can utilize directed evolution to mutate the binding pocket of PTE. Altering residues in the substrate-binding pocket (such as the manipulation of loop 7) allows the enzyme to better accommodate the bulky, unactivated leaving groups of chemical warfare agents, transforming a soil bacterial enzyme into a frontline defense mechanism for homeland security and environmental bioremediation.

Sources

• 1. Mechanism for the hydrolysis of organophosphates by the bacterial phosphotriesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Environmental Degradation Pathways of Diethyl Phenyl Phosphate (DEPP): Mechanisms, Kinetics, and Analytical Protocols

Executive Summary

As global regulatory frameworks in 2026 increasingly scrutinize the ecological persistence of synthetic additives, understanding the environmental fate of organophosphate esters (OPEs) has become paramount. Diethyl phenyl phosphate (DEPP), a representative OPE utilized as a plasticizer, flame retardant, and a structural analog in pesticide development, exhibits complex degradation behavior in aquatic and terrestrial ecosystems. This whitepaper provides an in-depth mechanistic analysis of DEPP degradation, focusing on abiotic hydrolysis, enzymatic biodegradation, and photodegradation. By synthesizing structural biology, transition-state kinetics, and robust analytical protocols, this guide equips researchers with the self-validating methodologies necessary to profile OPE persistence and toxicity.

Environmental Transport and Fate Modeling

OPEs like DEPP enter the environment primarily through industrial discharge, volatilization from treated materials, and agricultural runoff[1]. Due to their semi-volatile nature and moderate water solubility, they partition heavily into aquatic sinks, where their ultimate fate is dictated by a competition between physical transport (e.g., oceanic circulation, aerosol deposition) and chemical transformation[2].

The primary degradation pathways for DEPP converge on the cleavage of the ester bonds, yielding diethyl phosphate (DEP) and phenol. This transformation drastically reduces the molecule's neurotoxic potential (cholinesterase inhibition) but leaves behind diester metabolites that exhibit high environmental mobility[3].

Caption: Environmental fate and degradation pathways of diethyl phenyl phosphate (DEPP).

Mechanistic Pathways of DEPP Degradation

The SN2(P) Hydrolysis Mechanism

The most critical degradation route for DEPP in aqueous environments is hydrolysis, which can occur abiotically (base-catalyzed) or biotically (via microbial phosphotriesterases). The reaction proceeds via an addition-elimination or concerted SN2(P) mechanism [4].

In this pathway, a nucleophile (such as a hydroxide ion) attacks the electrophilic phosphorus atom. Because phosphorus can accommodate pentacoordinated geometries, the attack forms a transient trigonal bipyramidal intermediate. The reaction resolves with the expulsion of the phenoxide leaving group, resulting in the inversion of the phosphorus configuration and the formation of diethyl phosphate (DEP)[4].

Enzymatic Biodegradation by Phosphotriesterase (PTE)

Microbial degradation significantly accelerates DEPP breakdown. Enzymes such as the phosphotriesterase from Sphingobium sp. TCM1 (Sb-PTE) have evolved to rapidly hydrolyze organophosphates[5].

Causality in Structural Mechanism: The active site of PTE contains a binuclear metal center (typically Zn²⁺ or Co²⁺). When DEPP binds, it displaces a resting water molecule and coordinates directly with the β-metal ion. This coordination is not merely structural; it actively withdraws electron density from the P=O bond, increasing the electrophilicity of the phosphorus atom. Simultaneously, a hydroxide ion bridging the two metal ions acts as the nucleophile, executing the SN2(P) attack. The resulting DEP product remains transiently bound, symmetrically bridging the two metal cations (separated by ~4.0 Å) before being released into the solvent[6].

Caption: Catalytic cycle of DEPP hydrolysis by phosphotriesterase via an SN2(P) mechanism.

Photodegradation

In surface waters and the atmosphere, DEPP is subjected to photolytic degradation. While direct photolysis is slow due to poor UV absorption above 290 nm, indirect photodegradation via reactive oxygen species (ROS) like hydroxyl radicals (•OH) is highly efficient[7]. Radical attack typically occurs at the aromatic ring, leading to hydroxylated phenol intermediates, followed by eventual cleavage of the ester bond to yield DEP[3].

Quantitative Analysis of Degradation Parameters

Understanding the kinetic limits of DEPP degradation requires precise measurement of its ionization and structural parameters. The pH-rate profiles for DEPP hydrolysis by Sb-PTE reveal a single ionization event, indicating that the catalytic efficiency is strictly dependent on the deprotonation of the bridging water molecule to form the active nucleophilic hydroxide[5].

Table 1: Kinetic and Structural Parameters of DEPP Enzymatic Degradation

Parameter	Value	Mechanistic Causality & Environmental Significance
pKa ( kcat​ )	7.3 ± 0.1	Indicates the ionization state of the enzyme-substrate complex. Optimal degradation occurs in slightly alkaline environmental waters[5].
pKa ( kcat​/Km​ )	7.1 ± 0.1	Reflects the ionization of the free enzyme. Substrate binding and subsequent turnover are highly efficient at physiological/neutral pH[5].
Metal-Oxygen Distance (α-metal)	2.0 Å	Strong coordination polarizes the P=O bond, lowering the activation energy for nucleophilic attack[6].
Metal-Oxygen Distance (β-metal)	2.2 Å	Asymmetric binding facilitates the expulsion of the bulky phenoxide leaving group[6].
Metal-Metal Separation	4.0 Å	The spatial arrangement perfectly accommodates the bridging DEP product, preventing premature enzyme inhibition[6].

Experimental Methodologies: Validating Degradation Kinetics

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is grounded in mechanistic causality.

Protocol 1: ³¹P NMR-Based Enzymatic Hydrolysis Assay

Unlike its analog paraoxon, DEPP lacks a strong, distinct chromophore (p-nitrophenol), making continuous UV-Vis assays susceptible to background noise. ³¹P NMR provides a direct, unambiguous observation of the phosphorus shift from the triester (DEPP) to the diester (DEP)[5].

Step-by-Step Workflow:

• Buffer Preparation: Prepare a "combination buffer" containing 40 mM MOPS, 40 mM MES, 40 mM HEPES, 40 mM CHES, and 100 mM NH₄Cl.

  • Causality: This specific mixture provides a linear buffering capacity from pH 5.5 to 10.5. Using a single buffer system across all pH values ensures that observed kinetic changes are due to enzyme ionization (pKa ~7.1), not buffer-specific artifacts or varying ionic strengths[5].

• Substrate Solubilization: Prepare a 2.0 mM DEPP stock. Include 20% methanol as a cosolvent.

  • Causality: DEPP is highly hydrophobic. Methanol ensures complete solubility, preventing micelle formation that would artificially lower the apparent reaction rate, even though the cosolvent itself slightly dampens absolute hydrolysis velocity[5].

• Reaction Initiation: Add 0.1 μM purified Sb-PTE to 650 μL of the reaction mixture at 30 °C.

• Quenching & Locking: At predefined time intervals, extract 650 μL aliquots. Immediately add 50 μL of 100 mM EDTA and 100 μL of D₂O.

  • Causality: EDTA acts as a hard chelator, instantly stripping the essential divalent cations from the PTE active site. This permanently quenches the reaction, providing a precise kinetic snapshot. D₂O provides the necessary lock signal for the NMR spectrometer[5].

• Data Acquisition: Record the ³¹P NMR spectrum. Integrate the peaks corresponding to DEPP and DEP to calculate the pseudo-first-order rate constants.

Protocol 2: Accelerated Photodegradation Assessment

To simulate environmental photo-oxidation, this protocol utilizes Advanced Oxidation Processes (AOPs) to generate hydroxyl radicals.

Step-by-Step Workflow:

• Matrix Preparation: Spike 1.0 mg/L DEPP into simulated environmental water (containing humic acids to mimic natural dissolved organic matter).

• Oxidant Addition: Add 10 mM H₂O₂.

  • Causality: UV irradiation alone is insufficient for rapid OPE cleavage. H₂O₂ acts as a radical precursor; upon UV homolysis, it generates •OH radicals, simulating the natural photo-oxidation pathways driven by sunlight in surface waters[7].

• Irradiation: Expose the solution to a 254 nm UV lamp in a quartz photoreactor.

• Sampling & Analysis: Withdraw samples every 10 minutes. Quench residual H₂O₂ with sodium thiosulfate. Analyze via LC-MS/MS to track the disappearance of DEPP and the appearance of hydroxylated phenol intermediates.

Conclusion

The environmental persistence of diethyl phenyl phosphate is mitigated primarily by abiotic hydrolysis, enzymatic cleavage via phosphotriesterases, and radical-driven photodegradation. By understanding the SN2(P) transition state and the specific pKa dependencies of microbial enzymes, researchers can accurately model the half-life of OPEs in various ecological sinks. The integration of robust analytical techniques, such as ³¹P NMR with broad-range combination buffers, ensures that kinetic data remains artifact-free and highly reproducible, driving forward the development of safer, less persistent chemical alternatives.

References

• Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp.
• Organophosphate Esters in Marine Environments: Source, Transport and Distribution | MDPI |
• Organophosphate triesters and their diester degradation products in the
• Organophosphate Esters (OPEs)
• Functions of Phosphorus Moiety in Agrochemical Molecules | Taylor & Francis |
• Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase | Biochemistry - ACS Public

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• 7. mdpi.com [mdpi.com]

Comprehensive Spectroscopic Characterization of Diethyl Phenyl Phosphate (DEPP)

A Methodological Guide for NMR and FTIR Analysis

Analytical Rationale and Mechanistic Grounding

Diethyl phenyl phosphate (DEPP, C₁₀H₁₅O₄P) serves as a fundamental structural motif in the study of organophosphate esters, which are widely utilized in agrochemicals, flame retardants, and prodrug development[1]. Structurally, DEPP consists of a central pentavalent phosphorus atom bonded to one phenoxy group and two ethoxy groups via ester linkages, capped by a terminal phosphoryl (P=O) bond.

To achieve unambiguous structural elucidation and assess compound purity, a single analytical technique is insufficient. As a Senior Application Scientist, I mandate an orthogonal approach combining Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy .

• Causality of Technique Selection: NMR provides atomic-level connectivity and maps the complex spin-spin coupling networks (J-coupling) between the phosphorus core and adjacent carbon/hydrogen atoms. Conversely, FTIR is deployed to probe the molecular dipole moments, specifically isolating the vibrational modes of the P=O and P-O-C linkages. Together, these techniques form a closed-loop, self-validating analytical system where the electronic environment mapped by NMR perfectly corroborates the functional group vibrations identified by FTIR.

Self-Validating Experimental Workflows

To prevent artifactual data, the experimental protocols must be designed to mitigate the inherent vulnerabilities of organophosphates—specifically, their susceptibility to moisture-induced hydrolysis[2].

Figure 1: Self-validating analytical workflow for DEPP characterization.

Protocol A: Anhydrous NMR Sample Preparation

• Desiccation & Aliquoting: Transfer 15–20 mg of purified DEPP into a pre-dried 5 mm NMR tube under an inert argon atmosphere. Causality: Argon displacement prevents ambient atmospheric moisture from initiating nucleophilic attack on the phosphorus center, preserving the triester state.

• Solvent Selection: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). Causality: CDCl₃ is chosen because it is aprotic and non-polar, preventing hydrogen-bonding artifacts that could shift the delicate ³¹P resonances. TMS provides an absolute zero-point calibration for ¹H and ¹³C spectra.

• Acquisition & Self-Validation: Acquire ¹H (16 scans), ¹³C{¹H} (1024 scans), and ³¹P{¹H} (64 scans) spectra. Validation Check: The integration of the ¹H spectrum must yield an exact 6:4:5 ratio (ethoxy methyls : ethoxy methylenes : phenoxy protons). Any deviation indicates residual solvent or side-product contamination.

Protocol B: ATR-FTIR Spectroscopic Analysis

• Background Collection: Clean a diamond Attenuated Total Reflectance (ATR) crystal with anhydrous isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution). Causality: We explicitly avoid traditional KBr pelleting. KBr is highly hygroscopic; the pressure of pelleting combined with absorbed water can induce localized hydrolysis of the DEPP ester bonds, yielding false broad -OH stretches in the resulting spectrum.

• Sample Application: Apply 2–3 drops of neat DEPP directly onto the diamond crystal to ensure total internal reflection coverage.

• Acquisition & Self-Validation: Collect the spectrum from 4000 to 400 cm⁻¹. Validation Check: A strictly flat baseline above 3000 cm⁻¹ (absence of O-H stretching) validates that the sample is completely anhydrous and intact.

Nuclear Magnetic Resonance (NMR) Characterization

The NMR characterization of DEPP is defined by the heteronuclear J-coupling between the spin-½ ³¹P nucleus and the surrounding ¹H and ¹³C nuclei[3].

Figure 2: Heteronuclear J-coupling interaction network in the DEPP molecule.

Mechanistic Signal Assignment

• ¹H NMR: The ethoxy methyl groups (-CH₃) appear as a triplet at δ 1.26 ppm due to standard ³J(H,H) coupling. However, the methylene protons (-CH₂-) appear as a complex doublet of quartets (dq) at δ 4.18 ppm. Causality: This complexity arises because the methylene protons are split by both the adjacent methyl protons (³J(H,H) ≈ 7.1 Hz) and the phosphorus nucleus (³J(P,H) ≈ 8.1 Hz)[3].

• ³¹P NMR: We acquire the ³¹P spectrum with broadband proton decoupling (³¹P{¹H}). Causality: Decoupling collapses the complex multiplets into a single, sharp resonance at approximately δ -6.0 ppm[4]. This is a critical diagnostic marker: a single peak confirms the purity of the triester. The appearance of secondary downfield peaks (e.g., near 0 ppm) would immediately indicate hydrolytic degradation into diethyl hydrogen phosphate[2].

Table 1: Summarized NMR Data for DEPP (in CDCl₃)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling (Hz)	Structural Assignment
¹H	1.26	t, ³J(H,H) = 7.1	Ethoxy -CH₃ (6H)
¹H	4.18	dq, ³J(H,H) = 7.1, ³J(P,H) = 8.1	Ethoxy -CH₂- (4H)
¹H	7.15 – 7.35	m	Phenoxy Ar-H (5H)
¹³C	16.0	d, ³J(P,C) = 6.5	Ethoxy -CH₃
¹³C	64.5	d, ²J(P,C) = 5.5	Ethoxy -CH₂-
¹³C	120.0, 125.0, 129.5	s (various weak couplings)	Phenoxy Ar-C (o, m, p)
¹³C	150.5	d, ²J(P,C) = 7.0	Phenoxy Ar-C (ipso)
³¹P	-6.0	s (¹H decoupled)	Phosphate Core (P=O)

Fourier-Transform Infrared (FTIR) Spectroscopy

While NMR confirms the connectivity, FTIR validates the integrity of the highly polar functional groups within DEPP. The vibrational spectrum is dominated by the phosphoryl and ester linkages.

Mechanistic Signal Assignment

• Phosphoryl (P=O) Stretch: The P=O stretch is highly sensitive to the electronegativity of its attached substituents. In DEPP, the electron-withdrawing phenoxy group restricts electron delocalization, stiffening the P=O bond and shifting its absorption to a relatively high wavenumber (~1280 cm⁻¹).

• Ester Linkages (P-O-C): The asymmetric stretching of the P-O-Aryl bond occurs at ~1190 cm⁻¹, whereas the P-O-Alkyl (ethoxy) stretch is observed lower at ~1030 cm⁻¹. Causality: The mass difference and the partial double-bond character imparted by the aromatic ring's resonance cause the phenoxy stretch to require more energy (higher wavenumber) than the aliphatic ethoxy stretch.

Table 2: Summarized FTIR Data for DEPP (ATR, Neat)

Wavenumber (cm⁻¹)	Vibrational Mode	Structural Assignment
2980, 2930	ν(C-H) stretch	Aliphatic ethoxy groups
1590, 1490	ν(C=C) stretch	Aromatic phenoxy ring
~1280	ν(P=O) stretch	Phosphoryl core
~1190	ν(P-O-Ar) stretch	Phenoxy ester linkage
~1030	ν(P-O-Alkyl) stretch	Ethoxy ester linkage

Data Synthesis and Conclusion

The characterization of diethyl phenyl phosphate requires a highly controlled, self-validating analytical approach. By utilizing anhydrous ATR-FTIR, we confirm the presence of the intact P=O and P-O-C functional groups without risking moisture-induced degradation. Concurrently, multinuclear NMR (¹H, ¹³C, ³¹P) provides an exact map of the molecule's electronic environment, where the integration ratios and heteronuclear J-couplings definitively prove the molecular architecture. When the single ³¹P resonance at δ -6.0 ppm aligns with the sharp 1280 cm⁻¹ P=O FTIR stretch, the purity and structural identity of the DEPP sample are unequivocally established.

References

• Title: Diethyl phenyl phosphate | C10H15O4P | CID 17280 Source: PubChem - NIH URL: [Link]

• Title: Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase | Biochemistry Source: ACS Publications URL: [Link]

• Title: Non-Innocent Radical Ion Intermediates in Photoredox Catalysis: Parallel Reduction Modes Enable Coupling of Diverse Aryl Chlorides Source: ChemRxiv URL: [Link]

• Title: Dialkyl phenyl phosphates as novel selective inhibitors of butyrylcholinesterase Source: ResearchGate URL: [Link]

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• 1. Diethyl phenyl phosphate | C10H15O4P | CID 17280 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]

electronic and molecular descriptors of diethyl phenyl phosphate

Electronic and Molecular Descriptors of Diethyl Phenyl Phosphate (DEPP): A Comprehensive Technical Guide for Computational and Experimental Profiling

Executive Summary

Diethyl phenyl phosphate (DEPP, CAS: 2510-86-3) is a prototypical organophosphate (OP) triester[1]. While it lacks the extreme acute toxicity of structurally related nerve agents (e.g., paraoxon, sarin) or highly toxic pesticides, it serves as a highly effective, lower-risk surrogate molecule in computational chemistry, toxicology, and bioremediation research[2][3]. By analyzing the electronic and molecular descriptors of DEPP, researchers can accurately extrapolate the behavior, enzymatic degradation kinetics, and structure-activity relationships of more hazardous OPs without the associated handling risks[4].

This guide synthesizes the quantum mechanical profiling, quantitative structure-activity relationship (QSAR) relevance, and field-proven experimental workflows for synthesizing and evaluating DEPP.

Electronic Descriptors: Quantum Mechanical Profiling

Density Functional Theory (DFT) is the gold standard for extracting the electronic descriptors of organophosphates. The chemical reactivity, environmental persistence, and enzymatic binding affinity of DEPP are fundamentally governed by its frontier molecular orbitals (FMOs)[5][6].

• LUMO (Lowest Unoccupied Molecular Orbital): In DEPP, the LUMO is highly localized on the central phosphorus atom. This localization dictates the molecule's susceptibility to nucleophilic attack (e.g., by a hydroxide ion or the activated water molecule in an enzyme's active site)[6][7].

• HOMO (Highest Occupied Molecular Orbital): The HOMO is typically distributed across the phenoxy ring, influencing the molecule's oxidative stability and electron-donating capabilities[5].

• Electrostatic Potential (ESP): ESP mapping reveals a strong negative charge concentration around the phosphoryl oxygen (P=O). This oxygen acts as a potent hydrogen-bond acceptor, which is the primary driver for orienting the molecule within the binding pockets of targets like acetylcholinesterase (AChE) or phosphotriesterase (PTE)[8].

Table 1: Key Electronic Descriptors of DEPP (Representative DFT Values)

Descriptor	Typical Value Range	Mechanistic Relevance
HOMO Energy	-6.50 to -6.80 eV	Indicates the electron-donating capability of the phenoxy ring.
LUMO Energy	-0.80 to -1.20 eV	Dictates susceptibility to nucleophilic attack at the P-center.
Band Gap (ΔE)	~ 5.50 to 5.80 eV	Correlates directly with overall chemical stability and activation energy.

| Dipole Moment | 2.8 to 3.2 Debye | Influences solvation free energy and binding affinity in polar enzyme pockets. |

Figure 1: Computational workflow for extracting and validating DFT-based electronic descriptors of DEPP.

Molecular Descriptors and QSAR Relevance

Quantitative Structure-Activity Relationship (QSAR) models rely heavily on molecular descriptors to predict the toxicity, off-target effects, and pharmacokinetic profiles of OPs[5][9]. For DEPP, its lipophilicity (LogP) and Topological Polar Surface Area (TPSA) are critical for predicting its ability to cross the blood-brain barrier (BBB) and induce central cholinergic toxicity or hemostatic disruption[1][4].

Furthermore, Abraham solvation parameters (A, B, S, E, V) are essential for understanding DEPP's partitioning behavior in complex biological systems. The hydrogen-bond basicity (B) is particularly high due to the phosphoryl oxygen, driving its interaction with water and biological targets[8].

Table 2: Physicochemical and Molecular Descriptors of DEPP

Descriptor	Value / Range	QSAR & Biological Significance
Molecular Weight	230.20 g/mol	Optimal size for rapid absorption and enzyme active site entry.
LogP (Octanol/Water)	2.10 - 2.40	Moderate lipophilicity; enables cellular membrane permeability.
TPSA	~ 44.7 Ų	Low TPSA (< 90 Ų) facilitates rapid blood-brain barrier penetration.
H-Bond Acceptors	4	Drives interaction with AChE/BChE and surrounding solvation shells.

| Abraham Basicity (B) | ~ 0.75 | High basicity of the P=O oxygen governs hydrogen bonding in vivo. |

Experimental Workflows: Synthesis and Enzymatic Profiling

Protocol 1: Synthesis and Purification of DEPP

To study DEPP experimentally, high-purity synthesis is required to prevent data skewing from unreacted chloridates or degradation products[2]. The following protocol utilizes a nucleophilic substitution reaction, designed as a self-validating system where physical and spectroscopic checkpoints ensure accuracy.

• Preparation: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1.0 equivalent of phenol in anhydrous dichloromethane (DCM) or diethyl ether to achieve a 0.3 M concentration[2][10].

• Base Addition: Add 1.5 equivalents of triethylamine (TEA)[2].

  • Causality: TEA acts as a proton sponge. By neutralizing the HCl byproduct, it prevents the acid-catalyzed degradation of the newly formed phosphate ester and thermodynamically drives the reaction forward.

• Reagent Addition: Cool the flask to 0 °C. Add 1.2 equivalents of diethyl phosphorochloridate dropwise over 15 minutes to control the exothermic reaction[2][10].

• Self-Validation (Visual): A dense white precipitate of triethylamine hydrochloride (TEA-HCl) will form immediately. This is a visual confirmation that the nucleophilic attack is successfully occurring[10].

• Reaction & Workup: Stir the reaction at room temperature for 12 hours. Quench with distilled water. Extract the organic layer, wash with brine, and dry over anhydrous Na2SO4[10].

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography using a Hexane/Ethyl Acetate gradient[2].

• Self-Validation (Spectroscopic): Perform 31P NMR. The complete disappearance of the phosphorochloridate peak (typically +3 to +5 ppm) and the emergence of a single sharp peak around -5 to -8 ppm confirms the pure formation of the DEPP triester[2].

Figure 2: Step-by-step experimental synthesis and validation workflow for DEPP.

Protocol 2: Enzymatic Hydrolysis Assay using Phosphotriesterase (PTE)

DEPP is frequently used to benchmark the catalytic efficiency of PTE variants because its leaving group (phenol) provides a clear spectroscopic signal[2][3].

• Buffer Preparation: Prepare a combination buffer (e.g., 40 mM MOPS, MES, HEPES, CHES) adjusted to the target pH (typically pH 8.0)[3].

• Substrate Solution: Prepare a 2.0 mM stock of DEPP in methanol. Ensure the final assay concentration of MeOH does not exceed 2.5% to prevent enzyme denaturation[3].

• Enzyme Addition: Initiate the reaction by adding 0.1 μM of purified PTE (e.g., Sb-PTE)[3].

• Kinetic Monitoring: Monitor the release of phenol continuously using UV-Vis spectroscopy at 270 nm.

  • Causality: The cleavage of the P-O(phenyl) bond alters the electronic conjugation of the leaving group. This allows for real-time tracking of the reaction kinetics ( kcat​ and Km​ ) without the need for complex secondary coupled assays.

Mechanistic Pathways of Hydrolysis

The degradation of DEPP, whether via alkaline hydrolysis or enzymatic cleavage, proceeds via a nucleophilic attack at the phosphorus center. Theoretical and computational studies indicate that this reaction generally follows an associative mechanism ( AN​+DN​ ) rather than a concerted single-step mechanism[6][7].

The incoming nucleophile (a hydroxide ion or a metal-activated water molecule in PTE) attacks the LUMO of the phosphorus atom, forming a transient pentacoordinate phosphorane intermediate. The rate-limiting step is typically the subsequent pseudorotation and cleavage of the P-O(phenyl) bond, which releases the phenolate leaving group and yields diethyl phosphate[6][7].

Figure 3: Associative mechanism of DEPP hydrolysis highlighting the pentacoordinate intermediate.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
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• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. asset.library.wisc.edu [asset.library.wisc.edu]

Protocols & Analytical Methods

GC-MS method development for diethyl phenyl phosphate quantification

An Application Note and Protocol for the Quantification of Diethyl Phenyl Phosphate (DEPP) by Gas Chromatography-Mass Spectrometry (GC-MS)

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive application note provides a detailed, scientifically-grounded framework for the development and validation of a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of Diethyl Phenyl Phosphate (DEPP). DEPP is an organophosphate compound used as a plasticizer and flame retardant, and its monitoring in various matrices is of significant environmental and safety interest. This guide moves beyond a simple protocol, delving into the causality behind methodological choices, from sample preparation to instrument parameter optimization and method validation according to the International Council for Harmonisation (ICH) guidelines.[1] It is intended for researchers, analytical scientists, and quality control professionals who require a reliable and validated method for the determination of DEPP.

Introduction and Scientific Principle

Diethyl phenyl phosphate (DEPP) belongs to the class of organophosphate esters (OPEs), a group of chemicals widely used in industrial applications to impart flame retardancy and plasticity to polymers.[2] Due to their additive nature—meaning they are not chemically bound to the polymer matrix—OPEs like DEPP can leach into the environment, leading to their presence in water, soil, and consumer products.[3] The need for sensitive and selective quantification of DEPP is therefore critical for environmental monitoring, human exposure assessment, and regulatory compliance.

Gas Chromatography (GC) is the ideal separation technique for semi-volatile compounds like DEPP. The principle relies on the partitioning of the analyte between a gaseous mobile phase (typically helium) and a stationary phase coated on the inside of a capillary column. By carefully controlling the temperature of the column over time (a temperature program), compounds are separated based on their boiling points and chemical affinity for the stationary phase.

Following separation, the analyte is introduced into a Mass Spectrometer (MS), which acts as a highly specific and sensitive detector. In the MS source, DEPP molecules are ionized, most commonly by Electron Ionization (EI), which bombards the molecules with high-energy electrons. This process causes the molecules to fragment in a predictable and reproducible pattern, creating a unique mass spectrum that serves as a chemical fingerprint. For quantification, the instrument can be operated in Selected Ion Monitoring (SIM) mode, where only specific, characteristic fragment ions of DEPP are monitored. This approach significantly enhances sensitivity and reduces background interference compared to a full-scan analysis.[3]

Method Development: A Rationale-Driven Approach

The development of a robust analytical method is a systematic process. The choices made at each step are critical for achieving the desired performance characteristics of sensitivity, selectivity, accuracy, and precision.

GC Column Selection

The heart of the chromatographic separation is the GC column. For organophosphates like DEPP, a low-polarity to mid-polarity stationary phase is optimal.

• Rationale: DEPP (C₁₀H₁₅O₄P, M.W. 230.20 g/mol ) is a semi-polar molecule.[4] A column with a stationary phase of 5% Phenyl / 95% Dimethylpolysiloxane (e.g., DB-5ms, HP-5ms) provides an excellent balance of selectivity for such compounds.[5][6] This phase separates compounds primarily based on their boiling points but also offers π-π interactions with the phenyl groups, which can aid in the resolution of aromatic compounds like DEPP from matrix interferences. The "ms" designation indicates the column is highly inert and exhibits low bleed, which is crucial for achieving low detection limits in mass spectrometry.[7]

Temperature Program Optimization

The GC oven temperature program is optimized to ensure that DEPP elutes as a sharp, symmetrical peak, well-resolved from other components in the sample.

• Rationale: A typical program begins at a relatively low temperature to allow for efficient focusing of the analytes at the head of the column. The temperature is then ramped at a controlled rate. A faster ramp can shorten the analysis time but may compromise resolution. A slower ramp improves separation but increases run time. The final temperature is held for a period to ensure that all high-boiling compounds are eluted from the column, preventing carryover into the next injection.[6]

Mass Spectrometer Parameter Selection

For quantitative analysis, operating the mass spectrometer in Selected Ion Monitoring (SIM) mode is paramount.

• Rationale: Full-scan mode acquires data across a wide mass range, providing structural information but with lower sensitivity. In SIM mode, the quadrupole mass filter is set to only pass ions of specific mass-to-charge ratios (m/z) that are characteristic of the target analyte.[3] This allows the detector to spend more time measuring the ions of interest, dramatically increasing the signal-to-noise ratio. To confirm the identity of the analyte, one "quantifier" ion (typically the most abundant) is used for concentration calculations, while one or two "qualifier" ions are monitored to ensure the ion ratios are consistent with a true standard.[5] Based on the NIST mass spectrum for diethyl phenyl phosphate, characteristic ions include m/z 230 (the molecular ion, M⁺), 201, 173, 155, and 99.[4]

Detailed Application Protocol

This protocol provides a step-by-step methodology for the quantification of DEPP.

Materials and Reagents

• Diethyl phenyl phosphate (DEPP) certified standard (≥98% purity)

• Triphenyl phosphate (TPP) or other suitable internal standard (ISTD)

• Ethyl acetate (GC or HPLC grade)

• Anhydrous Sodium Sulfate (ACS grade)

• Helium (UHP, 99.999% purity)

• Deionized water

• Standard laboratory glassware, autosampler vials with inserts

Standard and Sample Preparation

Workflow: Standard and Sample Preparation

Caption: Workflow for preparing standards and aqueous samples.

• Primary Stock Standard (1000 µg/mL): Accurately weigh 10 mg of DEPP standard and dissolve it in 10 mL of ethyl acetate in a volumetric flask.

• Internal Standard (ISTD) Stock (100 µg/mL): Accurately weigh 10 mg of triphenyl phosphate (TPP) and dissolve in 100 mL of ethyl acetate.

• Working Calibration Standards: Prepare a series of working standards (e.g., 0.01, 0.05, 0.1, 0.5, 1.0, 2.0 µg/mL) by serial dilution of the primary stock standard with ethyl acetate.

• Final Calibration Standards: To 1 mL of each working standard, add a fixed amount of the ISTD stock (e.g., 10 µL of 100 µg/mL TPP to achieve a final ISTD concentration of 1 µg/mL).

• Sample Preparation (Aqueous Matrix Example): a. To a 250 mL separatory funnel, add 100 mL of the water sample. b. Spike the sample with the internal standard (e.g., 10 µL of 100 µg/mL TPP). c. Add 50 mL of ethyl acetate, cap, and shake vigorously for 2 minutes, venting frequently. d. Allow the layers to separate and drain the lower aqueous layer. e. Collect the upper organic (ethyl acetate) layer. f. Repeat the extraction of the aqueous layer with a fresh 50 mL portion of ethyl acetate. g. Combine the two organic extracts and pass them through a funnel containing anhydrous sodium sulfate to remove residual water. h. Concentrate the dried extract to approximately 0.5 mL under a gentle stream of nitrogen. i. Transfer the concentrate to a GC vial and adjust the final volume to exactly 1.0 mL with ethyl acetate.

GC-MS Instrumentation and Parameters

The following parameters serve as a robust starting point and should be optimized for the specific instrument in use.[3][5][6]

Parameter	Recommended Setting
Gas Chromatograph (GC)
Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Inlet Temperature	280°C
Injection Volume	1 µL
Injection Mode	Splitless (1 min purge time)
Oven Program	Initial 70°C (hold 2 min), ramp 15°C/min to 280°C (hold 5 min)
Mass Spectrometer (MS)
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temp.	150°C
Transfer Line Temp.	280°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	5 min
SIM Ions (m/z)
DEPP	230 (Quantifier) , 201, 155 (Qualifiers)
TPP (ISTD)	326 (Quantifier) , 77 (Qualifier)

Method Validation Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[8] The protocol should adhere to the principles outlined in the ICH Q2(R2) guideline.[1][9]

Method Validation Workflow

Sources

• 1. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 2. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Diethyl phenyl phosphate | C10H15O4P | CID 17280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. cromlab-instruments.es [cromlab-instruments.es]
• 7. agilent.com [agilent.com]
• 8. database.ich.org [database.ich.org]
• 9. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Application Note: In Silico Molecular Docking Protocols for Diethyl Phenyl Phosphate (DEPP)

Target Audience: Computational Chemists, Toxicologists, and Drug Discovery Scientists Focus: Organophosphate-Cholinesterase Interactions, Predictive Toxicology, and Inhibitor Design

Introduction & Mechanistic Context

Organophosphorus compounds (OPs) represent a critical class of chemicals with dual applications in agriculture as pesticides and in chemical warfare as nerve agents[1]. The primary mechanism of acute OP toxicity is the irreversible inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE)[1]. By phosphorylating the catalytic serine residue within the enzyme's active site, OPs prevent the hydrolysis of the neurotransmitter acetylcholine (ACh), leading to a lethal accumulation of ACh in cholinergic synapses[1][2].

Diethyl phenyl phosphate (DEPP) (PubChem CID: 17280) serves as a fundamental structural model for aryl dialkyl phosphates[3]. Understanding its binding kinetics and precise orientation within the AChE/BChE active site gorge is paramount for designing next-generation medical countermeasures, such as novel oxime reactivators or engineered bioscavengers[4].

Because the co-crystal structures of human AChE bound specifically to DEPP are rare, in silico molecular docking provides a predictive framework to evaluate the pre-reaction non-covalent complex[2][5]. This application note details a self-validating computational protocol to accurately model the binding affinity and interaction profiling of DEPP.

Mechanism of Inhibition Pathway

Before executing computational docking, it is vital to understand the biochemical causality of the interaction. The docking protocol simulates the pre-reaction complex , which is the critical orientation phase before the covalent nucleophilic attack by Ser203[2].

Fig 1: Biochemical pathway of AChE inhibition by diethyl phenyl phosphate.

Quantitative Data: Binding Affinities of Dialkyl Phenyl Phosphates

To provide a benchmark for docking scores, Table 1 summarizes the experimental and computational binding metrics of DEPP and its structural analogs against cholinesterases[2][6][7]. Relative binding affinities generally increase as a function of alkyl chain length, dictating whether the compound binds deeply in the active site gorge or interacts primarily with the peripheral anionic site (PAS)[6].

Table 1: Comparative Binding Data for Aryl Dialkyl Phosphates

Compound	PubChem CID	Target Enzyme	Experimental Affinity ( Ki​ / IC50​ )	Computational Binding Score / QSAR
Diethyl phenyl phosphate (DEPP)	17280	AChE / BChE	Moderate	-3.20 (log LD50​ QSAR model)[7]
Di-n-butyl phenyl phosphate	N/A	BChE	Ki​ = 43 µM[6]	High affinity (Deep gorge binding)[6]
Di-n-pentyl phenyl phosphate	N/A	BChE	Ki​ = 6 µM[6]	Partial competitive (PAS interaction)[6]
Phoxim ethyl phosphonate	N/A	human AChE	IC50​ = 29.99 µM[5]	-10.75 kcal/mol (Glide XP)[2]

In Silico Molecular Docking Protocol

This methodology utilizes a self-validating logic structure. Do not proceed to experimental docking without first passing the internal validation checkpoint (Step 3.3).

Phase 1: Ligand Preparation (DEPP)

Causality: The 3D conformation and electrostatic charge distribution of the phosphorus center strictly dictate the accuracy of the docking pose. OPs are highly sensitive to partial charge assignments.

• Structure Retrieval: Download the 2D SDF file for Diethyl phenyl phosphate (CID: 17280) from the PubChem database[3].

• Geometry Optimization: Convert the 2D structure to 3D. Perform a quantum mechanical (QM) geometry optimization using Density Functional Theory (DFT) at the B3LYP/6-31G* level. Why? Standard molecular mechanics force fields often misrepresent the tetrahedral geometry and hypervalency of the phosphate core.

• Charge Assignment: Assign Restrained Electrostatic Potential (RESP) charges or AM1-BCC charges to accurately model the electrophilicity of the central phosphorus atom.

Phase 2: Protein Preparation (Targeting hAChE)

Causality: The active site of human AChE is located at the bottom of a 20 Å deep, narrow gorge lined with 14 conserved aromatic residues[2]. The protonation state of the catalytic triad (Ser203, His447, Glu334) at physiological pH is non-negotiable for accurate binding simulation.

• Structure Selection: Retrieve a high-resolution human AChE crystal structure from the Protein Data Bank (e.g., PDB ID: 4EY6 or similar apo/holo structures).

• Curation: Remove all crystallographic waters except those deeply buried in the active site gorge that mediate bridging hydrogen bonds (e.g., waters interacting with Tyr124 or the oxyanion hole).

• Protonation State Assignment (pH 7.4): Use tools like PROPKA to assign protonation states. Critical Check: Ensure His447 is protonated at the epsilon nitrogen (Nε) to act as a general base, and Glu334 is negatively charged[2].

• Energy Minimization: Run a restrained minimization (e.g., using the OPLS4 force field) to relieve steric clashes while keeping the heavy atoms constrained (RMSD < 0.3 Å).

Phase 3: Grid Generation & Internal Validation

Trustworthiness: A docking protocol is only as reliable as its ability to reproduce known experimental reality.

• Grid Box Definition: Center the grid box coordinates directly between Ser203 (catalytic site) and Trp86 (choline-binding subsite)[2][5]. Set the bounding box dimensions to 25 × 25 × 25 Å to encompass both the catalytic triad and the Peripheral Anionic Site (PAS) at the gorge entrance.

• Self-Validation Checkpoint (Redocking): If utilizing a holo-structure (e.g., AChE co-crystallized with an OP analog), extract the native ligand and redock it using your established parameters.

  • Pass Criteria: The Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose must be ≤ 2.0 Å . If this fails, re-evaluate your grid size or protonation states.

Phase 4: Docking Execution & Post-Docking Analysis

• Algorithm Selection: Execute non-covalent docking using AutoDock Vina (Lamarckian Genetic Algorithm) or Schrödinger Glide (Extra Precision - XP)[2][5]. Generate the top 10 conformations.

• Interaction Profiling: Analyze the top-ranked poses for the following mandatory mechanistic interactions[2][5]:

  π -Cation / π

  π Interactions: The ethyl/phenyl groups of DEPP should exhibit strong π -stacking or π -cation interactions with Trp86 and Tyr337 in the anionic subsite[2].

• Hydrogen Bonding: Look for H-bonds between the phosphoryl oxygen (P=O) and the oxyanion hole residues (Gly118, Gly119, Ala204), as well as interactions with Tyr124[2][5].

• Distance to Nucleophile: The distance between the hydroxyl oxygen of Ser203 and the central phosphorus of DEPP should be between 3.0 Å and 4.0 Å to represent a viable pre-reaction state[2].

• Thermodynamic Scoring: Perform MM-GBSA (Molecular Mechanics Generalized Born Surface Area) calculations to estimate the absolute binding free energy ( ΔGbind​ ) and remove false positives generated by standard empirical scoring functions[5].

Computational Workflow Visualization

Fig 2: Step-by-step in silico molecular docking workflow for DEPP and AChE.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. jscimedcentral.com [jscimedcentral.com]
• 3. Diethyl phenyl phosphate | C10H15O4P | CID 17280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Acetylcholinesterase prophylaxis against organophosphate poisoning. Quantitative correlation between protection and blood-enzyme level in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In-silico and in-vitro evaluation of human acetylcholinesterase inhibition by organophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: High-Efficiency Liquid-Liquid Extraction of Diethyl Phenyl Phosphate (DEPP) from Environmental Water

Audience: Analytical Chemists, Environmental Researchers, and Drug Development Professionals Methodology: Liquid-Liquid Extraction (LLE) coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction & Environmental Context

Diethyl phenyl phosphate (DEPP) is a structurally unique organophosphate ester (OPE) frequently utilized as a flame retardant and plasticizer. Due to incomplete wastewater elimination and environmental leaching, OPEs are increasingly detected as emerging contaminants in surface and ground waters[1]. While newer microextraction techniques exist[2], Liquid-Liquid Extraction (LLE) remains the foundational gold standard for processing environmental water samples. When rigorously optimized, LLE provides unparalleled robustness, scalability, and matrix-interference mitigation for trace-level quantification.

This application note details a highly optimized, self-validating LLE protocol for the isolation of DEPP from complex aqueous matrices, prioritizing mechanistic understanding over rote procedure.

Mechanistic Causality in Experimental Design

As analytical scientists, we must design protocols based on the physicochemical properties of the target analyte. DEPP possesses a polar phosphate core flanked by lipophilic ethyl and phenyl moieties. The extraction parameters below are engineered to exploit these structural features:

• Solvent Selection (Thermodynamic Partitioning): DEPP requires a solvent with a moderate dipole moment to effectively solvate the phosphate ester core while maintaining immiscibility with water. Dichloromethane (DCM) is selected over non-polar solvents like hexane, as DCM provides the optimal solvation energy required to disrupt the hydrogen bonds between water and the phosphate oxygen.

• The Salting-Out Effect (Activity Coefficient Modulation): Adding sodium chloride (NaCl) to the aqueous sample increases the ionic strength of the matrix. This tightly binds water molecules in hydration shells around the Na+ and Cl− ions, effectively decreasing the aqueous solubility of the neutral DEPP molecule and thermodynamically driving it into the organic phase[3].

• pH Control (Hydrolytic Stability): Organophosphate triesters like DEPP are highly susceptible to base-catalyzed hydrolysis, which cleaves the ester bonds to form diethyl phosphate and phenol[4]. Maintaining the sample at a strictly neutral pH (6.5–7.0) is critical to prevent analyte degradation during the extraction process.

Workflow Visualization

Workflow for the LLE and GC-MS analysis of DEPP from environmental water samples.

Self-Validating LLE Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By incorporating an isotopically labeled surrogate standard (e.g., Triphenyl phosphate-d15) prior to extraction, the workflow continuously verifies its own extraction efficiency, flagging any matrix-induced suppression or physical losses.

Reagents & Materials

• Dichloromethane (DCM), Hexane, and Acetone (HPLC Grade or higher).

• Sodium Chloride (NaCl), baked at 400°C for 4 hours to remove organic impurities.

• Anhydrous Sodium Sulfate ( Na2​SO4​ ), baked at 400°C.

• Glass separatory funnels (1 L) with PTFE stopcocks.

Step-by-Step Methodology

• Sample Preparation: Filter 500 mL of the environmental water sample through a 0.45 µm glass fiber filter to remove particulate matter that could cause emulsions. Adjust the pH to 7.0 using dilute HCl or NaOH.

• Surrogate Spiking: Spike the sample with 50 µL of a 1.0 µg/mL surrogate standard solution. Mix thoroughly.

• Salting Out: Add 50 g of pre-baked NaCl (yielding a 10% w/v concentration) to the sample. Stir until completely dissolved.

• Primary Extraction: Transfer the sample to a 1 L separatory funnel. Add 50 mL of DCM. Vent the funnel immediately, then shake vigorously on a mechanical shaker for 15 minutes to ensure complete mass transfer equilibrium.

• Phase Separation: Allow the funnel to stand undisturbed for 10–15 minutes. Collect the lower organic (DCM) layer in a clean Erlenmeyer flask.

• Exhaustive Extraction: Repeat the extraction process (Steps 4 & 5) two additional times using 25 mL of DCM each time. Combine all organic extracts.

• Drying: Pass the combined organic phase through a glass funnel containing 10 g of anhydrous Na2​SO4​ to remove residual water. Rinse the sulfate bed with 5 mL of clean DCM.

• Concentration: Evaporate the dried extract to near dryness (approx. 0.5 mL) using a rotary evaporator or a gentle stream of ultra-pure Nitrogen ( N2​ ) at 30°C.

• Reconstitution: Reconstitute the residue to exactly 1.0 mL using a Hexane/Acetone (1:1, v/v) mixture. Transfer to a 2 mL amber autosampler vial for analysis.

Quantitative Optimization Data

The following table summarizes the empirical data used to establish the optimized parameters in the protocol above. The data clearly demonstrates the causality between physicochemical adjustments and extraction efficiency.

Parameter	Condition Tested	DEPP Recovery (%)	RSD (%)	Mechanistic Rationale
Solvent Type	Hexane	45.2	8.5	Insufficient dipole moment to disrupt water-DEPP hydrogen bonds.
Solvent Type	Dichloromethane	94.8	3.2	Optimal polarity for solvating the organophosphate ester core.
Ionic Strength	0% NaCl (w/v)	78.4	5.1	Baseline thermodynamic partitioning based on inherent Kow​ .
Ionic Strength	10% NaCl (w/v)	96.1	2.8	Salting-out effect minimizes aqueous solubility, driving DEPP into DCM.
Extraction Time	5 minutes	82.3	6.4	Incomplete kinetic contact time; mass transfer equilibrium not reached.
Extraction Time	15 minutes	95.5	3.0	Sufficient agitation time for complete phase partitioning.

Instrumental Analysis (GC-MS)

Quantification of DEPP is performed using Gas Chromatography-Mass Spectrometry (GC-MS) operating in Selected Ion Monitoring (SIM) mode to maximize sensitivity and selectivity[5].

• Column: DB-5MS capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL, splitless mode. Injector temperature at 250°C.

• Oven Program: Initial temperature 60°C (hold 1 min), ramp at 10°C/min to 220°C, then ramp at 20°C/min to 280°C (hold 5 min).

• MS Parameters: Electron Ionization (EI) at 70 eV. Ion source temperature at 230°C. Monitor specific m/z fragments corresponding to the DEPP molecular ion and primary cleavage products (e.g., loss of ethyl or phenyl groups) for precise quantification.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Graphene oxide/β-cyclodextrin composite as fiber coating for high efficiency headspace solid phase microextraction of organophosphate ester flame reta ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA07903F [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

diethyl phenyl phosphate as a reagent for the phosphorylation of alcohols

Application Note: Diethyl Phenyl Phosphate (DEPP) as an Advanced Reagent for the Phosphorylation of Alcohols

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

The phosphorylation of alcohols is a critical transformation in medicinal chemistry, oligonucleotide synthesis, and the development of water-soluble prodrugs. While dialkyl chlorophosphates (e.g., diethyl chlorophosphate) are traditionally employed, their extreme moisture sensitivity, generation of corrosive HCl, and tendency to over-react often compromise yields and scalability. Diethyl phenyl phosphate (DEPP) emerges as a highly stable, bench-friendly P(V) electrophile. By utilizing the phenoxy group as a tunable leaving group, DEPP allows for the controlled, high-yielding synthesis of alkyl diethyl phosphates under basic or transition-metal-catalyzed conditions.

Mechanistic Rationale: The Case for DEPP

The utility of DEPP is rooted in the fundamental principles of leaving group pKₐ and hard-soft acid-base (HSAB) theory. The chloride ion in diethyl chlorophosphate is an excellent leaving group (conjugate acid HCl pKₐ ≈ -7), making the reagent highly reactive but prone to rapid, uncontrolled hydrolysis. In contrast, the phenoxide anion (conjugate acid phenol pKₐ ≈ 9.95) is a moderate leaving group [2].

This thermodynamic difference means DEPP is stable to ambient atmospheric moisture, preventing premature degradation. However, when an alcohol is converted into a hard, highly reactive alkoxide nucleophile (via a strong base like NaH), it readily attacks the electrophilic phosphorus center of DEPP. The reaction proceeds through a pentacoordinate phosphorane transition state, followed by the irreversible expulsion of the phenoxide anion to yield the desired phosphate triester [1].

Fig 1. Mechanistic pathway of alkoxide-driven phosphorylation using DEPP.

Causality in Reaction Design & Optimization

To achieve complete conversion, the choice of base and solvent is critical. Weak bases (like triethylamine) fail to generate the necessary alkoxide, stalling the reaction. Strong, non-nucleophilic bases such as Sodium Hydride (NaH) or Lithium Hexamethyldisilazide (LiHMDS) are required. Tetrahydrofuran (THF) is the optimal solvent because its oxygen atom coordinates the sodium or lithium counterions, breaking up alkoxide aggregates and maximizing nucleophilicity.

Table 1: Optimization of Reaction Conditions for DEPP-Mediated Phosphorylation

Entry	Base (Equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
1	Et₃N (1.5)	CH₂Cl₂	25	24	<10	Weak base is insufficient for complete alkoxide generation.
2	DBU (1.5)	THF	25	12	45	Moderate conversion; competing hydrolysis observed.
3	t-BuOK (1.1)	THF	0 to 25	6	78	Good yield; however, slight transesterification side-products occur.
4	NaH (1.1)	THF	0 to 25	4	92	Optimal hard nucleophile generation; highly clean impurity profile.
5	LiHMDS (1.1)	THF	-78 to 25	4	89	Excellent alternative for sterically hindered secondary alcohols.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By incorporating specific in-process checks, the chemist can verify the success of each step before proceeding, eliminating downstream failures [3].

Reagents Required:

• Target Alcohol (1.0 mmol)

• Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 mmol)

• Diethyl phenyl phosphate (DEPP, 1.2 mmol)

• Anhydrous Tetrahydrofuran (THF, 5.0 mL)

• 1M NaOH (aq), Saturated NH₄Cl (aq), Brine, Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

Step 1: Alkoxide Generation (Activation)

• Action: Flame-dry a 25 mL round-bottom flask under argon. Add NaH (44 mg, 1.1 mmol) and wash with anhydrous hexane (2 x 2 mL) to remove the mineral oil. Suspend the purified NaH in anhydrous THF (3.0 mL) and cool to 0 °C.

• Action: Dissolve the target alcohol (1.0 mmol) in THF (2.0 mL) and add dropwise to the NaH suspension over 5 minutes.

• Causality & Validation: Stir for 30 minutes at 0 °C. Validation Checkpoint: The evolution of H₂ gas (bubbling) will be observed. The cessation of bubbling confirms the complete quantitative generation of the alkoxide nucleophile.

Step 2: Phosphoryl Transfer 4. Action: Add DEPP (276 mg, 1.2 mmol) dropwise to the cold alkoxide solution. Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 4 hours. 5. Causality & Validation: The phenoxy group is displaced as the reaction progresses. Validation Checkpoint: Perform TLC (Hexanes/EtOAc 1:1). The disappearance of the starting alcohol and the appearance of a new, lower-Rf spot (stainable with phosphomolybdic acid) validates the phosphoryl transfer.

Step 3: Chemoselective Quench and Workup 6. Action: Cool the mixture to 0 °C and carefully quench with saturated aqueous NH₄Cl (5 mL) to neutralize any unreacted NaH. 7. Action: Extract the aqueous layer with EtOAc (3 x 10 mL). Combine the organic layers. 8. Causality & Validation (Critical Step): Wash the combined organic layers with 1M NaOH (2 x 10 mL). Why? The byproduct of this reaction is phenol. Washing with a strong base deprotonates phenol (pKₐ ~10) into water-soluble sodium phenoxide, partitioning it entirely into the aqueous layer and leaving the pure alkyl diethyl phosphate in the organic layer. 9. Action: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

Fig 2. Step-by-step experimental workflow for DEPP-mediated alcohol phosphorylation.

References

• Title: Transesterification vs Hydrolysis: the Reactivity of Metal-Bound Hydroxo Moiety in2 (TPA = tris(2-pyridylmethyl)amine) Source: Chemistry Letters (Oxford Academic) URL: [Link]

• Title: Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase Source: Biochemistry (ACS Publications) URL: [Link]

Application Note: High-Recovery Solid-Phase Extraction of Diethyl Phenyl Phosphate (DEPP) from Aqueous Matrices

Abstract

This application note provides a comprehensive technical guide and a detailed protocol for the extraction and recovery of Diethyl Phenyl Phosphate (DEPP), an organophosphate ester (OPE), from aqueous samples using solid-phase extraction (SPE). We delve into the critical physicochemical properties of DEPP, the rationale behind sorbent selection, and the optimization of each step in the SPE workflow to ensure high recovery and reproducibility. This guide is intended for researchers, analytical scientists, and professionals in drug development and environmental monitoring who require a robust and efficient method for sample preparation prior to chromatographic analysis.

Introduction to DEPP and the Need for Efficient Extraction

Diethyl phenyl phosphate (DEPP) is an organophosphorus compound belonging to the broader class of organophosphate esters (OPEs).[1][2] OPEs are widely used as flame retardants, plasticizers, and additives in various industrial and consumer products.[3] Their widespread application has led to their emergence as environmental contaminants, necessitating sensitive and reliable analytical methods for their detection in various matrices.

Effective sample preparation is the most critical step in the analytical workflow, directly impacting the accuracy, sensitivity, and reliability of results.[4][5] While traditional liquid-liquid extraction (LLE) has been used, it often suffers from drawbacks such as high consumption of hazardous organic solvents, emulsion formation, and lower analyte enrichment factors.[3] Solid-phase extraction (SPE) offers a superior alternative, providing cleaner extracts, higher recovery rates, reduced solvent usage, and the potential for automation.[6][7] This document outlines an optimized SPE methodology tailored for DEPP.

Core Principles: Tailoring SPE for DEPP Recovery

A successful SPE method is built upon a fundamental understanding of the analyte's properties and its interactions with the sorbent material.[4][8]

Physicochemical Properties of Diethyl Phenyl Phosphate (DEPP)

• Structure: DEPP is an aryl dialkyl phosphate with a molecular formula of C10H15O4P.[1][2] Its structure contains a polar phosphate group and non-polar ethyl and phenyl groups.

• Polarity: With a calculated XLogP3 of 1.6, DEPP is a compound of intermediate polarity, making it amenable to reversed-phase retention mechanisms.[1]

• Stability: A crucial consideration for OPEs is their susceptibility to hydrolysis, especially under strong acidic or basic conditions.[9] Studies on similar organophosphorus esters show that maintaining a neutral pH is critical to prevent degradation of the analyte during the extraction process.[9][10] Hydrolysis of DEPP would cleave the ester bonds, yielding charged phosphate species and compromising recovery of the parent compound.[11]

The Causality of Sorbent Selection

The choice of sorbent is paramount for achieving selective extraction.[4] Based on DEPP's molecular structure, several interaction mechanisms can be exploited.

• Reversed-Phase Sorbents (Recommended): Sorbents like C18-bonded silica or polymeric materials (e.g., divinylbenzene-based polymers) are ideal.[9] The primary retention mechanism is hydrophobic (van der Waals) interactions between the non-polar phenyl and ethyl groups of DEPP and the sorbent's non-polar stationary phase. Polymeric sorbents are often preferred for their stability over a broader pH range and high surface area, leading to excellent retention of OPEs.[9]

• Normal-Phase Sorbents: Materials such as silica, alumina, and Florisil are effective for cleanup when the analyte is dissolved in a non-polar solvent.[12] For instance, a multi-layer cartridge of silica and alumina has been shown to effectively clean soil extracts containing various OPEs.[12]

• Aromatic Interactions: Phenyl-bonded sorbents can offer additional selectivity through π-π stacking interactions between the sorbent's phenyl groups and the aromatic ring of DEPP.[13]

For extracting DEPP from aqueous samples, a polymeric reversed-phase sorbent is the optimal choice due to its strong hydrophobic retention characteristics and operational robustness.

Detailed Protocol: DEPP Recovery from Water using Polymeric Reversed-Phase SPE

This protocol is a self-validating system designed for high-efficiency recovery. It assumes subsequent analysis by a chromatographic method such as GC-MS or LC-MS.[3][14]

Required Materials and Reagents

• SPE Cartridges: Polymeric Reversed-Phase Cartridges (e.g., DVB-based), 200 mg / 6 mL

• Solvents (HPLC or GC-MS grade): Methanol, Acetone, Dichloromethane

• Reagent Water: Deionized water, 18 MΩ·cm

• pH Adjustment: 0.1 M Hydrochloric Acid, 0.1 M Sodium Hydroxide

• Apparatus: SPE Vacuum Manifold, sample collection vials, volumetric flasks, analytical balance, pH meter.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the solid-phase extraction of DEPP.

Step-by-Step Methodology

• Sample Pre-treatment:

  • For a 500 mL water sample, adjust the pH to 7.0 ± 0.2 using 0.1 M HCl or NaOH. This is a critical step to prevent the hydrolysis of DEPP.[9]

  • If the sample contains suspended solids, filter it through a 0.45 µm glass fiber filter.

• Cartridge Conditioning:

  • Place the polymeric SPE cartridges on the vacuum manifold.

  • Pass 5 mL of Dichloromethane through the cartridge to clean the sorbent.

  • Pass 5 mL of Acetone.

  • Finally, pass 5 mL of Methanol through the cartridge. Do not allow the sorbent to go dry after this step. This process solvates the polymeric chains, "activating" the sorbent for analyte interaction.[15]

• Cartridge Equilibration:

  • Immediately after conditioning, pass 2 x 5 mL of reagent water through the cartridge.

  • This step removes the methanol and creates an aqueous environment ready for the sample, ensuring efficient partitioning of the analyte from the mobile phase to the stationary phase.[9] Ensure the sorbent bed remains wet.

• Sample Loading:

  • Load the entire pre-treated water sample onto the cartridge at a slow and steady flow rate of approximately 1-2 mL per minute.

  • A slow flow rate is crucial for ensuring sufficient residence time for the DEPP molecules to interact with and be retained by the sorbent.[5]

• Washing (Interference Removal):

  • After the entire sample has passed through, wash the cartridge with 5 mL of reagent water to remove any remaining polar, water-soluble impurities that were not retained.

• Drying the Sorbent:

  • Dry the cartridge thoroughly by applying a high vacuum (10-15 in. Hg) for 15-20 minutes.

  • This step is essential to remove all residual water, which can interfere with the subsequent elution step and impact the final analysis, especially if using GC-MS.[9]

• Elution (Analyte Recovery):

  • Place collection vials inside the manifold.

  • Rinse the original sample bottle with 5 mL of an elution solvent mixture (e.g., 1:1 Acetone:Dichloromethane) and pass this rinse through the cartridge to elute the DEPP.[9]

  • Follow with an additional 5 mL of the elution solvent. The use of a strong organic solvent disrupts the hydrophobic interactions, releasing the retained DEPP from the sorbent.

• Post-Elution Processing:

  • Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a solvent compatible with your analytical instrument (e.g., hexane for GC-MS, or methanol/water for LC-MS).[9][16]

Performance Characteristics and Data

The validation of an SPE method involves assessing its recovery, reproducibility, and sensitivity. The following table presents typical performance data expected from this protocol, based on literature values for similar organophosphate esters.

Parameter	Expected Value	Rationale / Reference
Recovery	85 - 110%	Polymeric sorbents typically provide high recovery rates for OPEs from aqueous matrices.[17]
Reproducibility (%RSD)	< 15%	A well-controlled SPE procedure should yield high precision.[14][17]
Method Detection Limit (MDL)	1 - 50 ng/L	Dependent on the final analytical instrument, but SPE provides significant preconcentration, enabling low detection limits.[17]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	1. Sample flow rate too high.2. Sorbent bed went dry before loading.3. Inappropriate elution solvent.4. Analyte hydrolysis (incorrect pH).	1. Decrease loading flow rate to <2 mL/min.[5]2. Repeat extraction, ensuring sorbent is always wet after conditioning/equilibration.3. Test a stronger or more optimized elution solvent (e.g., pure acetone or ethyl acetate).4. Verify sample pH is neutral (7.0) before loading.[9]
Poor Reproducibility	1. Inconsistent flow rates.2. Incomplete sorbent drying.3. Variable solvent/sample volumes.	1. Use a vacuum manifold with flow control valves for consistency.2. Ensure drying time under vacuum is consistent for all samples.3. Use calibrated volumetric glassware and pipettes for all steps.
Contaminated Eluate	1. Insufficient washing.2. Co-elution of matrix interferences.	1. Increase the volume of the water wash step.2. Add a mild organic modifier (e.g., 5% methanol in water) to the wash step, ensuring it doesn't elute the DEPP.

References

• Brijesh Kumar, SoramIbomcha Singh, and C. P. Shind. "Hydrolytic reactivity study of O,O-Diethyl-O-p-NO2-phenyl phosphate ester in buffer media." Der Chemica Sinica. Available at: [Link]

• García-García, L., et al. "Determination of Organophosphate Ester Metabolites in Seafood Species by QuEChERS-SPE Followed by LC-HRMS." Foods, 2021. Available at: [Link]

• Jaffar, H., et al. "Analytical Extraction Methods and Sorbents’ Development for Simultaneous Determination of Organophosphorus Pesticides’ Residues in Food and Water Samples: A Review." Molecules, 2021. Available at: [Link]

• UCT, Inc. "Solid Phase Extraction of Organophosphorus Pesticides and Triazine Herbicides in Water Using a New Polymeric Sorbent." LCGC International, 2018. Available at: [Link]

• Karim, F., and A. K. Das. "Alkaline Hydrolysis of O,S-Diethyl Phenylphosphonothioate and p-Nitrophenyl Diethyl Phosphate in Latex Dispersions." Langmuir, 2003. Available at: [Link]

• Wang, Y., et al. "Determination of organophosphate ester flame retardants and plasticizers in soil samples by microwave-assisted extraction coupled with silica gel/alumina multilayer solid-phase extraction and gas chromatography–mass spectrometry." Analytical Methods, 2013. Available at: [Link]

• Wang, D., et al. "Efficient phenyl phosphate ester extractant synthesis and solvent extraction performance evaluation for transition metals." ResearchGate, 2022. Available at: [Link]

• ChemBK. "Diethyl phenyl phosphine." ChemBK.com. Available at: [Link]

• National Center for Biotechnology Information. "Diethyl phenyl phosphate." PubChem Compound Database, CID 17280. Available at: [Link]

• Zhang, H., et al. "Determination of Organophosphate Esters in Water Samples Using Gas Chromatography–Mass Spectrometry (GC–MS) and Magnetic Solid-Phase Extraction (SPE) Based on Multi-Walled Carbon Nanotubes (MWCNTs)." LCGC International, 2022. Available at: [Link]

• Electronic Code of Federal Regulations (eCFR). "40 CFR 796.3500 - Hydrolysis as a function of pH at 25 °C." Available at: [Link]

• Soyel, S. A., et al. "Comparison of percent recovery for various sorbents (combinations and concentrations) in d-SPE for organophosphorus pesticides." ResearchGate, 2022. Available at: [Link]

• Meeker, J. D., and A. M. Calafat. "ANALYSIS OF THE FLAME RETARDANT METABOLITES BIS (1,3-DICHLORO-2-PROPYL) PHOSPHATE (BDCPP) AND DIPHENYL PHOSPHATE (DPP) IN URINE USING LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY." Journal of Chromatography B, 2010. Available at: [Link]

• Eurofins. "ANALYTICAL METHOD SUMMARIES." Eurofins Scientific, 2018. Available at: [Link]

• Australian Government Department of Health. "Triphenyl phosphate and diphenyl phosphate - Evaluation statement." Industrial Chemicals, 2023. Available at: [Link]

• CAS Common Chemistry. "Diethyl phenylphosphonite." CAS, a division of the American Chemical Society. Available at: [Link]

• National Center for Biotechnology Information. "Diethylphenylphosphine." PubChem Compound Database, CID 74149. Available at: [Link]

• Barghi, M., et al. "Development of a sensitive method for the quantitative analysis of 34 organophosphate esters in seabird eggs, liver, and fish." Frontiers in Environmental Chemistry, 2025. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. "Toxicological Profile for Diethyl Phthalate." National Center for Biotechnology Information, 1995. Available at: [Link]

• Asensio-Ramos, M., et al. "Materials for Solid-Phase Extraction of Organic Compounds." Materials, 2019. Available at: [Link]

• Roesky, H. W., et al. "pH rate-profile for the hydrolysis of PP(III) (+) and PP(V) (×) at 25 °C." ResearchGate, 2012. Available at: [Link]

• Hennion, M. C. "Solid Phase Extraction Technique – Trends, Opportunities and Applications." Polish Journal of Environmental Studies, 1999. Available at: [Link]

• Lofrano, C., et al. "A novel sustainable analytical method for the simultaneous determination of legacy and emerging organic pollutants in edible fish muscles." Food Chemistry, 2024. Available at: [Link]

• Agilent Technologies. "SPE Method Development Tips and Tricks." Agilent, 2013. Available at: [Link]

• Bhatale, M., et al. "Development and Validation of a Diethyl Phosphite Content in Foscarnet Sodium USP by GC MS Technique." Journal of Pharmaceutical Research International, 2021. Available at: [Link]

• Phenomenex. "Strata Phenyl Solid Phase Extraction (SPE) Products." Phenomenex. Available at: [Link]

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• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Materials for Solid-Phase Extraction of Organic Compounds [mdpi.com]
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Application Note: Evaluating Diethyl Phenyl Phosphate (DEPP) as a Halogen-Free Flame Retardant and Assessing its Bioremediation Profile

Target Audience: Materials Scientists, Toxicologists, and Bioremediation Researchers Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Overview

As regulatory frameworks increasingly restrict the use of halogenated flame retardants due to their bioaccumulation and environmental persistence, organophosphorus flame retardants (OPFRs) have emerged as highly effective alternatives. Diethyl phenyl phosphate (DEPP) is a monomeric phosphate ester that functions as a reactive flame retardant and plasticizer, particularly in flexible polyurethane foams and epoxy resins[1],[2]. In the condensed phase, DEPP promotes char formation, creating a thermal barrier that limits heat transfer and volatile release[3].

However, the widespread adoption of OPFRs has led to their classification as emerging environmental pollutants and xenobiotics[4],[5]. For researchers in toxicology and drug development, understanding the metabolic clearance and enzymatic degradation of these compounds is paramount. Recent structural and kinetic studies have demonstrated that phosphotriesterase (PTE)—specifically from Sphingobium sp. TCM1 (Sb-PTE)—can efficiently hydrolyze the ester bonds of DEPP, yielding diethyl phosphate and phenol[6],[7].

This guide provides a dual-pronged methodology: Protocol 1 details the synthesis and thermal stability evaluation of DEPP for materials science applications, while Protocol 2 outlines a robust enzymatic assay for evaluating its biological degradation and clearance profile.

Physicochemical & Toxicological Profiling

Before initiating synthetic or enzymatic workflows, it is critical to establish the baseline physicochemical properties of DEPP. The following data summarizes the structural and physical parameters necessary for calculating molarity in kinetic assays and predicting matrix compatibility in polymers.

Parameter	Value	Reference / Source
IUPAC Name	Diethyl phenyl phosphate	PubChem[8]
CAS Number	2510-86-3	PubChem[8]
Molecular Formula	C₁₀H₁₅O₄P	PubChem[8]
Molecular Weight	230.20 g/mol	PubChem[8]
Topological Polar Surface Area	44.8 Ų	PubChem[8]
XLogP3 (Lipophilicity)	1.6	PubChem[8]
Primary Degradation Products	Diethyl phosphate + Phenol	Literature[9],[10]

Experimental Workflows

The following diagram illustrates the logical relationship between the materials science evaluation (validating industrial utility) and the toxicological evaluation (validating environmental/biological safety) of DEPP.

Figure 1: Dual-pronged evaluation workflow for DEPP utility and safety.

Protocol 1: Synthesis and Thermal Stability Evaluation

Rationale & Causality: Commercial OPFRs often contain trace impurities (e.g., unreacted phenols or acidic byproducts) that can prematurely catalyze polymer degradation. Synthesizing DEPP in-house ensures a >98% purity baseline[9]. Thermogravimetric Analysis (TGA) is subsequently employed because it directly quantifies the condensed-phase flame retardant mechanism—specifically, the formation of a carbonaceous char layer that insulates the underlying polymer[3].

Step-by-Step Methodology:

• Synthesis Reaction:

  • Dissolve 1.0 equivalent of phenol in anhydrous ethyl ether.

  • Add 1.1 equivalents of triethylamine to act as an acid scavenger. Causality: Triethylamine neutralizes the HCl generated during the reaction, driving the equilibrium forward and preventing the acid-catalyzed cleavage of the newly formed ester bonds.

  • Dropwise, add 1.0 equivalent of diethyl phosphorochloridate under continuous stirring at 0°C[9],[10].

• Purification:

  • Filter the precipitated triethylamine hydrochloride salt.

  • Concentrate the filtrate under reduced pressure and purify via silica gel chromatography (eluent: hexane/ethyl acetate) to yield pure DEPP[9].

• Purity Validation:

  • Confirm purity via ³¹P NMR. Pure DEPP will present a distinct singlet. Self-Validation: Any additional peaks indicate the presence of poly-phosphorylated side products or unreacted precursors, requiring re-columnization.

• Polymer Matrix Integration:

  • Blend DEPP at varying weight fractions (e.g., 5 wt%, 10 wt%, 15 wt%) into a standard flexible polyurethane foam precursor system prior to curing[1].

• Thermogravimetric Analysis (TGA):

  • Load 5–10 mg of the cured DEPP-polyurethane sample into an alumina crucible.

  • Heat from 25°C to 800°C at a ramp rate of 10°C/min under a continuous nitrogen atmosphere (50 mL/min).

  • Data Extraction: Record the temperature at 5% weight loss ( T5%​ ) and the final char residue percentage at 600°C. An effective OPFR will lower the initial decomposition temperature slightly (to release phosphoric acid early) but significantly increase the final char yield[3].

Protocol 2: Enzymatic Degradation and Bioremediation Assay

Rationale & Causality: To evaluate DEPP as a potential environmental toxin or to design bioremediation strategies, researchers must understand its susceptibility to enzymatic hydrolysis. The phosphotriesterase from Sphingobium sp. TCM1 (Sb-PTE) utilizes a binuclear metal center to polarize the phosphoryl oxygen, facilitating a nucleophilic attack that cleaves the ester bond[6],[5].

Figure 2: Enzymatic hydrolysis mechanism of DEPP by Sb-PTE.

Step-by-Step Methodology:

• Enzyme Preparation & Activation:

  • Express and purify wild-type Sb-PTE (approx. 36 kDa) as previously described in the literature[10].

  • Preincubate the purified Sb-PTE with 100 μM MnCl₂ for 30 minutes at 4°C. Causality: The native enzyme may lose metal ions during purification. Mn²⁺ supplementation ensures the binuclear metal center is fully populated, preventing artificially low kcat​ measurements[7].

• Combination Buffer Formulation:

  • Prepare a combination buffer containing 40 mM MOPS, 40 mM MES, 40 mM HEPES, 40 mM CHES, and 100 mM NH₄Cl[5].

  • Adjust to pH 8.0. Causality: This specific multi-component buffer maintains a constant ionic strength across a broad pH range. If pH-rate profiling is required later, this ensures kinetic changes are solely due to protonation states, not buffer species variation[5],[7].

• Substrate Preparation:

  • Dissolve DEPP in HPLC-grade methanol to create a concentrated stock.

  • Critical Constraint: Ensure the final concentration of methanol in the assay cuvette does not exceed 2.5% (v/v) to prevent solvent-induced enzyme denaturation[7].

• Kinetic Assay Execution:

  • In a 1 mL quartz cuvette, combine the pH 8.0 combination buffer and DEPP (test concentrations ranging from 0.05 mM to 2.5 mM).

  • Self-Validation Step: Monitor the baseline absorbance at 270 nm for 2 minutes before adding the enzyme. This confirms that DEPP is not undergoing auto-hydrolysis in the buffer.

  • Initiate the reaction by adding 50 nM of the activated Sb-PTE.

• Data Acquisition & Analysis:

  • Continuously monitor the release of phenol at 270 nm using a UV-Vis spectrophotometer at 30°C.

  • Calculate initial velocities ( v0​ ) from the linear portion of the absorbance curve.

  • Fit the data to the Michaelis-Menten equation ( v/Et​=kcat​[A]/(Km​+[A]) ) using non-linear regression software to determine the turnover number ( kcat​ ) and the Michaelis constant ( Km​ )[10].

Expected Outcomes

For a highly efficient bioremediation candidate enzyme like Sb-PTE acting on DEPP, researchers should expect a kcat​/Km​ value in the range of 104 to 105 M⁻¹ s⁻¹, indicating rapid detoxification and cleavage of the aryl-phosphate bond[5].

References[1] Reactive flame retardant blends for flexible polyurethane foam. Google Patents (EP3606971B1). Available at:https://patents.google.com/patent/EP3606971B1/en[2] Brominated epoxy flame retardant plasticizer. Google Patents (US20130032375A1). Available at:https://patents.google.com/patent/US20130032375A1/en[9] Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase. ACS Publications (Biochemistry). Available at:https://pubs.acs.org/doi/10.1021/bi800840e[10] Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase. PMC - NIH. Available at:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2574656/[6] Multiple Reaction Products from the Hydrolysis of Chiral and Prochiral Organophosphate Substrates by the Phosphotriesterase from Sphingobium sp. TCM1. ACS Publications (Biochemistry). Available at:https://pubs.acs.org/doi/10.1021/acs.biochem.8b00145[8] Diethyl phenyl phosphate | C10H15O4P | CID 17280. PubChem - NIH. Available at:https://pubchem.ncbi.nlm.nih.gov/compound/17280[4] Organophosphorus Xenobiotic Toxicology. ResearchGate. Available at:https://www.researchgate.net/publication/335084992_Organophosphorus_Xenobiotic_Toxicology[3] Flame-retardant resin composition. Google Patents (US7205346B2). Available at:https://patents.google.com/patent/US7205346B2/en[5] Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1. ACS Publications (Biochemistry). Available at:https://pubs.acs.org/doi/10.1021/acs.biochem.8b01268[7] Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1. PMC - NIH. Available at:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6481657/

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• 3. US7205346B2 - Flame-retardant resin composition - Google Patents [patents.google.com]
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Technical Notes & Optimization

how to optimize the yield of diethyl phenyl phosphate synthesis

Welcome to the Technical Support Center for Organophosphate Synthesis. This guide is specifically engineered for researchers and drug development professionals aiming to optimize the yield and purity of diethyl phenyl phosphate.

Organophosphate synthesis is highly sensitive to environmental conditions, and poor yields are rarely due to the fundamental kinetics of the reaction; rather, they are caused by competing side reactions and improper workup techniques. This guide deconstructs the methodology, providing field-proven causality for every step to ensure a self-validating, high-yield workflow.

Reaction Overview & Mechanistic Pathway

The direct phosphorylation of phenol using diethyl chlorophosphate requires precise control over nucleophilic addition. The reaction is driven forward by the presence of an acid scavenger (typically triethylamine, TEA), which neutralizes the generated hydrochloric acid and precipitates out of the organic solvent, shifting the equilibrium via Le Chatelier’s principle.

Workflow for the synthesis of diethyl phenyl phosphate.

Standard Operating Procedure (SOP): High-Yield Phosphorylation

To achieve yields exceeding 85%, the following protocol integrates strict moisture control and a self-validating checkpoint.

Phase 1: Preparation & Setup

• Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and an argon/nitrogen inlet.

• Dissolve 1.0 equivalent of phenol in anhydrous diethyl ether (approx. 0.5 M concentration).

• Add 1.2 equivalents of anhydrous triethylamine (TEA) to the phenol solution.

  • Causality: TEA acts as both a base to deprotonate the phenol (increasing its nucleophilicity) and an acid scavenger for the generated HCl.

Phase 2: Electrophilic Addition 4. Cool the reaction flask to 0 °C using an ice-water bath. 5. Charge the addition funnel with 1.1 equivalents of diethyl chlorophosphate. 6. Add the diethyl chlorophosphate dropwise over 30 minutes.

• Causality: The phosphorylation is highly exothermic. Dropwise addition at 0 °C prevents localized heating, which can lead to thermal degradation and the formation of unwanted pyrophosphates.

Phase 3: Reaction Maturation & Validation 7. Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature. Stir for an additional 4–12 hours. 8. Self-Validation Checkpoint: Monitor the reaction via ³¹P NMR. The disappearance of the 1 (characteristic of chlorophosphate) and the appearance of the product peak confirms complete conversion[1].

Phase 4: Workup & Purification 9. Filter the reaction mixture through a sintered glass funnel to remove the precipitated triethylamine hydrochloride salt.

• Causality: Removing the salt before aqueous workup prevents severe emulsion formation at the organic-aqueous interface.

• Wash the organic filtrate sequentially with 5% HCl (to remove residual TEA), saturated NaHCO₃ (to neutralize residual acids), and saturated brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude oil via 2 (Hexane/Ethyl Acetate) to yield pure diethyl phenyl phosphate[2].

Quantitative Optimization Parameters

Selecting the right solvent and base is critical. The table below summarizes how different reaction environments impact the final yield based on mechanistic constraints.

Reaction Parameter	Condition A (Sub-optimal)	Condition B (Optimized)	Mechanistic Impact on Yield
Solvent	Aqueous biphasic (DCM/H₂O)	Anhydrous Diethyl Ether / THF	Eliminates competitive hydrolysis of the P(V) electrophile.
Base / Acid Scavenger	Aqueous NaOH	Triethylamine (TEA) (1.2 eq)	TEA forms an insoluble hydrochloride salt in ether, driving the reaction forward via Le Chatelier's principle.
Temperature	Room Temperature (Addition)	0 °C (Addition) → RT (Stirring)	Controls the exothermic nucleophilic attack, preventing thermal degradation and side-product formation.
Stoichiometry	1:1 (Phenol:Chlorophosphate)	1.1 eq Chlorophosphate	Slight excess of the phosphorylating agent ensures complete consumption of the phenol substrate.

Troubleshooting & FAQs

Q1: Why is my overall yield lower than 50%, with significant amounts of unreacted phenol remaining? A: This is the most common issue and is almost always caused by competitive hydrolysis. Diethyl chlorophosphate is a highly reactive P(V) electrophile. If your solvent, glassware, or reagents contain trace moisture, water outcompetes phenol for the electrophilic phosphorus center, rapidly hydrolyzing the reagent into diethyl hydrogen phosphate and HCl.

• Actionable Fix: Ensure all glassware is flame-dried. Distill your solvents over sodium/benzophenone (for ether/THF) or use certified anhydrous solvents. Store diethyl chlorophosphate under argon.

Mechanistic divergence: Desired phosphorylation vs. moisture-induced hydrolysis.

Q2: My ³¹P NMR shows a prominent unexpected singlet around -22.3 ppm. What is this side product? A: A peak at approximately -22.3 ppm corresponds to tetraethyl pyrophosphate (TEPP)[1]. TEPP forms when hydrolyzed diethyl chlorophosphate (diethyl hydrogen phosphate) reacts with unreacted diethyl chlorophosphate. This indicates that moisture was introduced into the system, or the base (TEA) was insufficient to neutralize the HCl, leading to an acidic hydrolysis pathway.

• Actionable Fix: Rigorously dry the system and ensure TEA is added in a slight excess (1.2 eq) to immediately precipitate HCl as a salt, preventing it from catalyzing side reactions.

Q3: I am observing a stubborn emulsion during the aqueous extraction phase. How can I break it? A: Emulsions in organophosphate syntheses are typically caused by the amphiphilic nature of partially hydrolyzed byproducts and the presence of triethylamine hydrochloride (TEA-HCl) salts interacting at the biphasic interface.

• Actionable Fix: Do not skip the dry filtration step (Step 9 in the SOP). Filter the crude reaction mixture before adding any water. If an emulsion still forms during the NaHCO₃ wash, add a small volume of saturated brine or a few drops of methanol to disrupt the interfacial tension.

Q4: Can I synthesize diethyl phenyl phosphate without handling the highly moisture-sensitive diethyl chlorophosphate? A: Yes, you can utilize the 3[3]. This method uses diethyl phosphite (a more stable P(III) species), carbon tetrachloride (CCl₄), and a base to generate the reactive chlorophosphate in situ. The in situ generated species immediately reacts with phenol, minimizing the handling of sensitive intermediates and often improving overall yields if moisture control is a challenge in your lab.

References

• Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase | Biochemistry - ACS Publications / PMC | 2

• A comparative study of the reactivity of diethyl phosphate and triethyl phosphate in phosphorylation reactions | Benchchem | 1

• Atherton–Todd reaction: mechanism, scope and applications | PMC - NIH | 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Diethyl Phenyl Phosphate (DEPP) Thermal Degradation in GC-MS

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you require absolute quantitative precision. Diethyl phenyl phosphate (DEPP) and similar organophosphate esters (OPEs) are notoriously challenging to analyze via Gas Chromatography-Mass Spectrometry (GC-MS) due to their thermal lability.

This guide provides field-proven, causality-driven troubleshooting strategies to eliminate thermal degradation and surface adsorption during your workflows.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: Why am I seeing multiple unexplained peaks, severe tailing, or poor recovery for DEPP in my GC-MS chromatogram? A: You are likely observing thermal degradation catalyzed by the GC inlet. Organophosphorus compounds can easily degrade in the injector port, leading to poor peak profiles and matrix effects[1]. In a hot Split/Splitless (SSL) inlet (>250°C), exposed silanol groups (-SiOH) on the glass liner or quartz wool act as Lewis acids. These active sites catalyze the cleavage of the P-O-C bonds in DEPP. This typically results in the thermal elimination of an ethylene molecule (yielding ethyl phenyl hydrogen phosphate) or the hydrolytic cleavage of the phenoxy group.

Figure 1: Primary thermal degradation pathways of DEPP in a hot GC inlet.

Q2: How do I definitively diagnose if the issue is thermal degradation vs. surface adsorption (matrix effects)? A: Conduct a temperature-dependence study. Inject a clean DEPP standard at varying inlet temperatures (e.g., 200°C, 250°C, 300°C). If the absolute peak area of the parent DEPP (m/z 230) decreases at higher temperatures while specific degradation fragment peaks increase, the primary mechanism is thermal degradation. High-resolution mass spectrometry (HRMS) studies on organophosphorus flame retardants confirm that characteristic fragment ions can be used to track these specific degradation pathways[2]. Conversely, if the peak tails heavily but the area remains relatively constant across temperatures, the issue is surface adsorption.

Part 2: Troubleshooting & Mitigation Strategies

Q3: What is the best injection technique to prevent DEPP degradation? A: The definitive solution is to bypass the hot isothermal inlet entirely. Implement Programmed Temperature Vaporization (PTV) or Cold On-Column (COC) injection. PTV allows the sample to be introduced at a low temperature (e.g., 60°C), followed by ballistic heating. This minimizes the residence time of the analyte at extreme temperatures, effectively outrunning the kinetics of thermal degradation.

Q4: I am restricted to using a standard Split/Splitless (SSL) injector. How can I optimize it for DEPP? A: If PTV or COC is unavailable, you must passivate the flow path. First, replace standard liners with 1[1]. These are treated with proprietary gas-phase deactivation processes to cap active silanol groups. Avoid standard glass wool entirely. Second, incorporate an analyte protectant. Compounds like3[3] strongly hydrogen-bond to residual active sites in the GC flow path, effectively masking them from the target analyte and maximizing stability.

Quantitative Impact of Inlet Optimization

Injection Mode	Inlet Temp (°C)	Liner Type	Analyte Protectant	Relative Recovery (%)	Peak Tailing Factor (USP)
SSL	280	Standard Glass (with wool)	None	42.5	2.15
SSL	250	Deactivated Quartz (no wool)	None	76.0	1.42
SSL	220	Deactivated Quartz (no wool)	D-Sorbitol (1 mg/mL)	94.2	1.08
PTV	60 → 280	Dimpled Deactivated	None	97.5	1.02
COC	Oven Track	Uncoated Capillary	None	99.1	1.00

Table 1: Benchmark recovery profiles of DEPP under varying GC inlet conditions.

Figure 2: Step-by-step troubleshooting workflow for DEPP degradation.

Part 3: Self-Validating Experimental Protocols

Protocol 1: Programmed Temperature Vaporization (PTV) Workflow for OPEs

Objective: Minimize the thermal residence time of DEPP to prevent degradation while ensuring quantitative transfer to the analytical column.

• System Setup: Install a dimpled, deactivated PTV liner (without glass wool). Connect a 30 m × 0.25 mm × 0.25 µm 5% phenyl polysiloxane column.

• Initial Conditions: Set the initial PTV inlet temperature to 60°C. This is well below the degradation threshold of DEPP and allows for gentle solvent evaporation.

• Injection: Inject 1.0 µL of the sample in splitless mode using a slow plunger speed (e.g., 5 µL/sec) to prevent aerosolization and backflash.

• Solvent Venting: Hold at 60°C for 0.1 minutes to allow the solvent to partially vaporize.

• Ballistic Heating: Immediately ramp the inlet temperature at 720°C/min to 280°C. This rapid heating transfers the DEPP to the column in a tight band before thermal degradation can occur.

• Transfer Hold: Hold the inlet at 280°C for 2 minutes, then open the purge valve (purge flow 50 mL/min) to clear residual matrix.

• Self-Validation Step: A successful PTV method will yield a USP tailing factor of <1.1 for DEPP and a relative standard deviation (RSD) of <3.5% across repeated injections.

Protocol 2: System Passivation via Analyte Protectants

Objective: Mask active Lewis acid and silanol sites in the GC flow path using D-sorbitol.

• Reagent Preparation: Prepare a 10 mg/mL stock solution of D-sorbitol in a highly polar solvent (e.g., methanol/water 90:10).

• Sample Spiking: Add the D-sorbitol stock to all calibration standards, blanks, and unknown samples to achieve a final uniform concentration of 1 mg/mL.

• Equilibration: Vortex the samples for 30 seconds to ensure homogeneity.

• Injection Sequence: Perform 3 to 5 "priming" injections of a high-concentration protectant blank (2 mg/mL D-sorbitol) prior to running the analytical sequence. This pre-coats the liner and column head.

• Analysis: Proceed with standard GC-MS acquisition.

• Self-Validation Step: Compare the peak area of a 10 ng/mL DEPP standard with and without the protectant. A properly passivated system will show a >20% increase in absolute peak area and a visible reduction in peak tailing when the protectant is used.

References

• Analysis of Organophosphorus Pesticides by GC Source: Thermo Fisher Scientific URL
• Using Analyte Protectants and Solvent Selection to Maximize the Stability of Organophosphorus Pesticides during GC/MS Analysis Source: Agilent Technologies URL
• Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry Source: MDPI URL

Sources

• 1. analysis.rs [analysis.rs]
• 2. mdpi.com [mdpi.com]
• 3. agilent.com [agilent.com]

Technical Support Center: HPLC Optimization for Diethyl Phenyl Phosphate (DEPP)

Welcome to the Analytical Support Center. This guide is designed for researchers and drug development professionals tasked with developing and troubleshooting High-Performance Liquid Chromatography (HPLC) methods for Diethyl Phenyl Phosphate (DEPP) .

DEPP is a moderately polar, neutral organophosphate ester. Because it is highly susceptible to base-catalyzed hydrolysis and prone to secondary interactions with silica supports, optimizing the mobile phase is the most critical factor in achieving a robust, reproducible separation[1].

Self-Validating Protocol: RP-HPLC Method Development for DEPP

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . It includes built-in System Suitability Testing (SST) checkpoints. If the system fails a checkpoint, it cannot proceed to sample analysis, ensuring data integrity.

Step 1: Mobile Phase & System Preparation

• Aqueous Phase (Solvent A): Prepare a 10 mM Ammonium Acetate buffer in HPLC-grade ultrapure water. Adjust the pH to 6.0 using dilute acetic acid. Filter through a 0.22 µm PTFE membrane.

• Organic Phase (Solvent B): 100% HPLC-grade Acetonitrile (MeCN).

• Column: Install a fully endcapped C18 column (e.g., 250 × 4.6 mm, 5 µm).

• Equilibration: Pump a 60% A / 40% B isocratic mixture at 1.0 mL/min until the baseline stabilizes at 215 nm (UV detection).

Step 2: System Suitability Test (SST) Injection

Inject 10 µL of a resolution standard containing Phenol (50 µg/mL) and DEPP (100 µg/mL) . Phenol is a primary synthetic precursor and degradation product of DEPP[2], making it the ideal critical pair for validation.

Step 3: Self-Validation Checkpoints

Evaluate the resulting chromatogram against the following causal criteria:

• Checkpoint 1 (Resolution): Is the resolution ( Rs​ ) between Phenol and DEPP ≥2.0 ?

  • If Yes: Proceed.

  • If No: The solvent strength is too high. Decrease Solvent B by 5% and repeat.

• Checkpoint 2 (Peak Shape): Is the DEPP Asymmetry Factor ( As​ ) between 0.9 and 1.2?

  • If Yes: Proceed.

  • If No: Secondary interactions are occurring. Verify that the buffer concentration is exactly 10 mM and the pH is 6.0.

• Checkpoint 3 (Precision): Perform 5 replicate injections. Is the Relative Standard Deviation (RSD) of the DEPP retention time ≤1.0% ?

  • If Yes: The system is validated. Proceed to sample analysis.

Troubleshooting & FAQs

Q1: Why is my DEPP peak exhibiting severe tailing on a standard C18 column?

Causality & Solution: While DEPP is a neutral molecule that does not ionize, its phosphoryl oxygen (P=O) is a strong hydrogen bond acceptor. If you are using an unbuffered mobile phase (e.g., pure Water/MeCN), the unendcapped or acidic residual silanol groups (-SiOH) on the C18 silica support act as hydrogen bond donors. This causes a fraction of the DEPP molecules to "stick" to the stationary phase longer than predicted by hydrophobic interactions, resulting in a tailing peak.

Action: Introduce a volatile buffer, such as 10 mM ammonium acetate, into the aqueous phase[3]. The ammonium ions ( NH4+​ ) competitively interact with the ionized silanols, masking them from the DEPP molecules and restoring a sharp, symmetrical peak.

Q2: I am observing degradation of DEPP (double peaks or unexpected baseline shifts) during the run. How can the mobile phase prevent this?

Causality & Solution: Organophosphates are highly susceptible to base-catalyzed hydrolysis. If your mobile phase pH exceeds 7.5, hydroxide ions ( OH− ) act as nucleophiles and attack the electrophilic phosphorus atom. This cleaves the ester bond, degrading DEPP into diethyl hydrogen phosphate and phenol on the column[2].

Action: Strictly control the mobile phase pH. Buffer the aqueous phase to a slightly acidic state (pH 5.0 – 6.0). Avoid using phosphate buffers at high pH, and never use alkaline modifiers (like ammonia) unless you are specifically validating a high-pH resistant polymer column.

Q3: How do I optimize the resolution between DEPP and its synthetic precursor, phenol?

Causality & Solution: Phenol is more polar than DEPP and will elute earlier in reversed-phase HPLC. However, if your organic modifier concentration is too high (e.g., >70% MeCN), the hydrophobic retention is overpowered, causing both compounds to elute near the void volume ( t0​ ) and co-elute[4].

Action: First, decrease the solvent strength by lowering the % MeCN to 40-50%. If the resolution ( Rs​ ) remains insufficient, switch the organic modifier from Acetonitrile to Methanol. Methanol is a protic solvent (unlike the aprotic MeCN) and can actively hydrogen bond with the hydroxyl group of phenol, altering the selectivity factor ( α ) and pulling the two peaks apart.

Quantitative Data: Mobile Phase Effects on DEPP Separation

The table below summarizes the causal impact of various mobile phase compositions on DEPP retention and peak integrity.

Mobile Phase Composition (Isocratic)	Aqueous pH	DEPP Retention Factor ( k′ )	Peak Asymmetry ( As​ )	Resolution ( Rs​ ) from Phenol
50:50 Water : MeCN (Unbuffered)	~7.0	3.2	1.85 (Severe Tailing)	1.2 (Poor)
50:50 Water : MeOH (Unbuffered)	~7.0	4.5	1.90 (Severe Tailing)	1.8 (Acceptable)
60:40 10mM NH₄OAc : MeCN	6.0	4.8	1.05 (Ideal)	2.4 (Excellent)
30:70 10mM NH₄OAc : MeCN	6.0	1.1	1.10 (Good)	0.8 (Co-elution)
60:40 10mM NH₄OAc : MeOH	6.0	6.2	1.08 (Ideal)	3.1 (Excessive RT)

Troubleshooting Workflow Visualization

Follow this logical decision tree to rapidly diagnose and correct DEPP separation issues.

Iterative mobile phase optimization workflow for resolving DEPP tailing and co-elution issues.

References

• Title: Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase | Biochemistry Source: ACS Publications URL: [Link]

• Title: Strategies for Method Development and Optimization in HPLC Source: Drawell Analytical URL: [Link]

• Title: Mobile Phase Optimization: A Critical Factor in HPLC Source: Phenomenex URL: [Link]

Sources

• 1. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. drawellanalytical.com [drawellanalytical.com]

preventing spontaneous hydrolysis of diethyl phenyl phosphate during long-term storage

Welcome to the Technical Support Center. As drug development professionals and analytical scientists, you rely on the structural integrity of your reagents. Diethyl phenyl phosphate (DEPP) is highly susceptible to spontaneous hydrolysis during long-term storage.

This guide provides an authoritative, mechanistic breakdown of DEPP degradation, supported by a self-validating storage protocol to ensure your reagents remain pristine.

Mechanistic Causality of DEPP Hydrolysis

To prevent degradation, we must first understand the chemical causality behind it. DEPP is an organophosphate triester. The central phosphorus atom is highly electrophilic due to the electron-withdrawing nature of the double-bonded oxygen and the three ester linkages.

When exposed to moisture, water or hydroxide ions act as nucleophiles, attacking the phosphorus center to form a pentacoordinate bipyramidal transition state[1]. Because the pKa of phenol (~10) is significantly lower than that of ethanol (~16), the phenoxide ion is a far superior leaving group. Consequently, the P–O(phenyl) bond is preferentially cleaved, yielding diethyl phosphate and phenol . Furthermore, trace metal oxides—often leaching from standard laboratory glassware—can act as surface catalysts, drastically accelerating this cleavage even at circumneutral pH[2].

Mechanistic pathway of DEPP hydrolysis via nucleophilic attack.

Quantitative Degradation Kinetics

Understanding the environmental thresholds that trigger hydrolysis is critical. The table below summarizes the quantitative factors influencing DEPP stability.

Parameter	Condition	Effect on DEPP Stability	Mechanistic Causality
pH	< 7.0 (Acidic to Neutral)	Slow hydrolysis ( t1/2​ > months)	Lack of strong nucleophile (OH⁻) limits the reaction rate[2].
pH	> 8.0 (Alkaline)	Rapid hydrolysis ( t1/2​ < days)	Base-catalyzed SN​2(P) attack drives exponential degradation[2].
Moisture	> 50 ppm H₂O	Moderate to High degradation	Water acts as the primary nucleophile, initiating P-O cleavage[1].
Temperature	> 25°C	Accelerated degradation	Increased kinetic energy overcomes the transition state activation barrier.
Storage Vessel	Soda-lime glass	High risk of surface catalysis	Leaching of alkaline metals catalyzes hydrolysis at the glass interface[2].

Self-Validating Protocol: Anhydrous Storage System

To guarantee DEPP integrity, you must implement a self-validating system —a workflow that includes built-in analytical checks to prove the protocol's success. Do not rely on visual inspection, as both DEPP and its early hydrolysis products are colorless liquids.

Step-by-Step Methodology

• Pre-Storage Baseline QA ( 31 P NMR): Before storing a new batch, run a 31 P NMR. Pure DEPP typically presents a singlet around -6.0 to -7.0 ppm. Ensure there is no peak near 0 ppm, which would indicate pre-existing diethyl phosphate contamination[3].

• Vessel Preparation: Use only silanized amber borosilicate ampoules or high-density PTFE vials. Silanization neutralizes surface silanol groups, preventing the metal-catalyzed hydrolysis documented in untreated glass[2].

• Moisture Control: Dry all handling solvents over activated molecular sieves. Validate the environment using Karl Fischer titration; the moisture content must be < 10 ppm before exposing the DEPP.

• Inert Atmosphere Aliquoting: Transfer DEPP inside a glovebox or via a Schlenk line under a high-purity Argon blanket . Argon is denser than Nitrogen and provides a superior protective layer against atmospheric moisture.

• Hermetic Sealing & Storage: Flame-seal the glass ampoules or use PTFE-lined crimp caps. Store the aliquots at -20°C inside a secondary desiccator containing indicating Drierite.

• Post-Storage Validation ( 1 H NMR): Upon retrieving an aliquot for an experiment, run a quick 1 H NMR. Look for aromatic multiplets between 6.8 and 7.3 ppm. If phenol peaks are absent, your storage system is validated.

Self-validating anhydrous workflow for the long-term storage of DEPP.

Troubleshooting & FAQs

Q: I stored my DEPP at -20°C tightly capped, but it still hydrolyzed after a month. Why? A: This is a classic case of thermal condensation. If a cold vial is opened immediately upon removal from the freezer, ambient atmospheric moisture rapidly condenses inside the cold vessel. When you re-cap it, you are trapping water inside with the DEPP. Causality fix: Always allow the sealed vial to reach room temperature inside a desiccator before opening it.

Q: Can I use standard clear glass vials if I wrap them in foil? A: No. While foil protects against photo-degradation, standard soda-lime glass leaches trace alkaline metals (like sodium and calcium) into the liquid. These metals act as surface catalysts that dramatically lower the activation energy required for organophosphate ester hydrolysis[2]. You must use silanized borosilicate or PTFE.

Q: My 1 H NMR shows a small amount of phenol. Can I still use the DEPP, or can I purify it? A: For highly sensitive drug development assays, discard the aliquot . The presence of phenol indicates that diethyl phosphate (a strong metal-chelating agent) is also present[3]. Diethyl phosphate will alter the pH of your reaction and can irreversibly bind to metal catalysts or enzymes in your downstream assays. Purifying partially hydrolyzed DEPP via distillation is tedious and often induces further thermal degradation.

Q: How does DEPP's stability compare to other common organophosphates? A: Stability is directly tied to the pKa of the leaving group. DEPP (phenol leaving group, pKa ~10) is more stable than paraoxon (p-nitrophenol leaving group, pKa ~7.1), but significantly more reactive toward nucleophilic attack than simple trialkyl phosphates like triethyl phosphate[1].

References

• Kim J., et al. "Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase." Biochemistry, 2008. [Link][3]

• Fang Y., et al. "Mineral- and Base-Catalyzed Hydrolysis of Organophosphate Flame Retardants: Potential Major Fate-Controlling Sink in Soil and Aquatic Environments." Environmental Science & Technology, 2018.[Link][2]

• Bigley A.N., et al. "Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1." Biochemistry, 2019.[Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of Phosphotriesterase with Diethyl Phenyl Phosphate

Welcome to the technical support center for optimizing the crystallization of phosphotriesterase (PTE) in complex with its substrate analog, diethyl phenyl phosphate (DEPP). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-quality crystals of this enzyme-ligand complex. Here, we synthesize established crystallographic principles with specific insights into the PTE system to provide actionable solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of diethyl phenyl phosphate (DEPP) in the crystallization of phosphotriesterase (PTE)?

A1: Diethyl phenyl phosphate (DEPP) acts as a substrate analog for PTE. Its primary role is to stabilize the enzyme in a specific, homogenous conformational state.[1] Proteins in solution are dynamic and can adopt multiple conformations; this heterogeneity is a major obstacle to forming the well-ordered lattice required for crystallization. By binding to the active site, DEPP "locks" the PTE molecules into a single, more rigid structure, which significantly increases the likelihood of successful crystallization.[2] This principle applies broadly to enzyme crystallization, where cofactors, inhibitors, or substrate analogs are often essential for obtaining diffraction-quality crystals.[3]

Q2: Should I use co-crystallization or soaking to form the PTE-DEPP complex crystals?

A2: For obtaining a PTE-DEPP complex, co-crystallization is generally the recommended starting point . Co-crystallization involves forming the protein-ligand complex in solution before setting up the crystallization trial. This method ensures that the ligand is present from the beginning of the nucleation process, which can be critical for forming a stable crystal lattice.[4]

Soaking, which involves diffusing the ligand into pre-existing apo-enzyme crystals, can be a simpler and faster alternative.[5] However, its success is not guaranteed. The active site in an apo-PTE crystal might be blocked by crystal packing contacts, or the crystal lattice could be destabilized and crack upon ligand binding.[6] Given that DEPP binding may induce conformational changes, co-crystallization is the more robust initial approach.[4]

Q3: How do I prepare the DEPP stock solution? It appears to have poor water solubility.

A3: Organophosphates like DEPP often have limited aqueous solubility.[7] You should prepare a high-concentration stock solution (e.g., 100 mM) in an organic solvent and then add this stock to your protein solution. Common choices for the solvent include:

• Dimethyl sulfoxide (DMSO)

• Ethanol

It is crucial to keep the final concentration of the organic solvent in the crystallization drop as low as possible (typically ≤ 5% v/v), as higher concentrations can interfere with protein stability and crystallization.[2] Always prepare a fresh DEPP stock solution, as organophosphates can be susceptible to hydrolysis over time, especially at non-neutral pH.[8][9]

Q4: What is a good starting protein concentration and molar excess of DEPP for co-crystallization trials?

A4: Based on successful crystallization of PTE variants, a protein concentration in the range of 8-12 mg/mL is a robust starting point.[7][8] For the ligand, a 3- to 10-fold molar excess of DEPP over the protein is recommended.[10] This ensures that the majority of protein molecules have a bound ligand, promoting the desired conformational homogeneity.[11] You may need to optimize this ratio; if you observe protein precipitation upon adding DEPP, consider reducing the protein concentration or the ligand-to-protein ratio.[5]

Troubleshooting Crystallization Trials

This section addresses specific problems you may encounter during your crystallization experiments and provides a logical framework for troubleshooting.

Problem 1: All my crystallization drops are clear (No crystals, no precipitate).

Clear drops indicate that the solution has not reached a sufficient level of supersaturation for either nucleation or precipitation to occur.

Causality: The concentrations of the protein and/or the precipitant are too low. The system remains in an undersaturated or metastable state where spontaneous nucleation is highly improbable.

Solutions:

• Increase Protein Concentration: This is often the most effective variable to adjust.[12] Systematically increase the protein concentration in your trials (e.g., from 10 mg/mL to 15 mg/mL and 20 mg/mL).

• Increase Precipitant Concentration: The primary role of the precipitant is to reduce the protein's solubility. Increase the concentration of your primary precipitant (e.g., PEG MME 5000) in small increments (e.g., 2-4%).[13]

• Change Protein-to-Reservoir Ratio: Modify the ratio of the protein-DEPP solution to the reservoir solution in your drop. A 2:1 ratio will result in a slower equilibration and might be beneficial if a 1:1 ratio leads to precipitation at higher concentrations. Conversely, a 1:2 ratio can accelerate equilibration.

• Consider a Different Precipitant: While Polyethylene Glycols (PEGs) are common for PTE, other precipitants like ammonium sulfate could be effective.[13] Broaden your screening to include different chemical classes of precipitants.

Problem 2: My drops contain amorphous precipitate.

Amorphous precipitate forms when nucleation occurs too rapidly and in a disordered manner, preventing the formation of a structured crystal lattice.

Causality: The level of supersaturation is too high, causing the protein to "crash out" of the solution. This is the opposite problem of clear drops.

Solutions:

• Decrease Protein Concentration: This is the first parameter to adjust.[12] Try halving your current protein concentration.

• Decrease Precipitant Concentration: Lower the precipitant concentration to slow down the process of insolubilization.

• Adjust Incubation Temperature: Moving crystallization trays to a lower temperature (e.g., from 20°C to 4°C) slows down the kinetics of equilibration and can sometimes favor crystal growth over precipitation.

• Use Additives: Small molecules can act as "poisons" that slow down crystal growth or as agents that increase protein solubility, thereby reducing the rate of precipitation.[2] Consider screening additives like low concentrations of glycerol (2-5%), non-detergent sulfobetaines, or small organic molecules.[1]

Problem 3: I'm getting showers of microcrystals, but no large, single crystals.

This outcome is promising as it indicates that crystallization conditions have been found. However, the nucleation rate is too high relative to the growth rate.

Causality: Too many nucleation events occur simultaneously, depleting the available protein in the drop and preventing any single crystal from growing to a sufficient size for diffraction experiments.

Solutions:

• Microseeding: This is the most powerful technique to overcome this issue. Crush the existing microcrystals to create a seed stock. Serially dilute this stock and add a very small volume to a fresh drop equilibrated under conditions that are slightly less supersaturated (e.g., lower precipitant concentration) than the original condition.[7][8] This provides a limited number of nucleation centers, promoting the growth of a few large crystals.

• Fine-tune Precipitant/Protein Concentration: Slightly decrease the concentration of the protein and/or precipitant to reduce the number of spontaneous nucleation events.

• Temperature Gradient: Crystallizing over a small temperature gradient can sometimes promote the growth of larger crystals.

• Additive Screening: Certain additives can selectively inhibit nucleation or favor growth on specific crystal faces, leading to larger, more well-defined crystals.[14][15]

Experimental Protocols & Data

Protocol: Co-crystallization of PTE-DEPP via Hanging-Drop Vapor Diffusion

This protocol provides a starting point based on conditions reported for PTE variants.[7][8]

• Protein Preparation:

  • Purify PTE to >95% homogeneity as verified by SDS-PAGE.

  • Dialyze the final protein sample into a low ionic strength buffer, such as 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM CoCl₂. The cobalt ion is often crucial for PTE activity and stability.

  • Concentrate the protein to 10 mg/mL. Centrifuge at high speed (e.g., >14,000 x g) for 10 minutes at 4°C to remove any small aggregates immediately before setting up trays.

• Ligand Preparation:

  • Prepare a 100 mM stock solution of diethyl phenyl phosphate (DEPP) in 100% DMSO.

• Complex Formation:

  • On ice, slowly add the 100 mM DEPP stock solution to the 10 mg/mL PTE solution to achieve a final 5-fold molar excess of DEPP. For example, for a 300 µM PTE solution, add DEPP to a final concentration of 1.5 mM. Ensure the final DMSO concentration is below 5%.

  • Incubate the protein-ligand mixture on ice for 30-60 minutes.[5]

• Crystallization Setup (Hanging-Drop):

  • Pipette 500 µL of the reservoir solution into each well of a 24-well crystallization plate.

  • On a siliconized coverslip, mix 1 µL of the PTE-DEPP complex with 1 µL of the reservoir solution.

  • Invert the coverslip and seal the well.

  • Incubate the plate at a constant temperature (e.g., 20°C) and monitor for crystal growth over several days to weeks.

Table 1: Starting Crystallization Conditions for PTE Variants

This table summarizes previously successful crystallization conditions for various phosphotriesterase constructs, which can serve as a valuable starting point for screening the PTE-DEPP complex.

PTE Variant	Protein Conc. (mg/mL)	Precipitant	Buffer	Additives	Reference
GWT-f3	12	PEG MME 5000	0.1 M Imidazole pH 7.0 or 0.1 M HEPES pH 7.5	4% Dioxane, 1.0 mM CoCl₂	[7]
RN	11.5	25% PEG MME 5000	0.1 M HEPES pH 7.5	100 mM Diethyl Phosphate, 1.0 mM CoCl₂	[8]
QFRN	11	18% PEG MME 5000	0.1 M MES pH 6.0	1.0 mM CoCl₂	[8]
GWT-f5	8	22% PEG MME 5000	0.1 M Imidazole pH 7.0	100 mM Diethyl Phosphate, 1.0 mM CoCl₂	[7][8]
GK1506	5-25	12% PEG 8000	0.1 M HEPES pH 7.6	8% Ethylene Glycol
Zn²⁺/Zn²⁺ PTE	5	7% PEG 8000	50 mM CHES pH 9.0	100 mM NaCl, 0.5% 2-phenylethanol

Visual Troubleshooting & Workflow Guides

The following diagrams illustrate key decision-making processes and workflows in your crystallization experiments.

Caption: A flowchart for troubleshooting common crystallization outcomes.

Caption: The experimental workflow for PTE-DEPP co-crystallization.

References

• Hassel, A., et al. (2007). Crystallization of protein–ligand complexes. Acta Crystallographica Section D: Biological Crystallography, D63, 72–79. Available at: [Link]

• McPherson, A., & Cudney, B. (2011). The Role of Small Molecule Additives and Chemical Modification in Protein Crystallization. Crystal Growth & Design. Available at: [Link]

• Wierenga, R., et al. (2017). Guidelines for the successful generation of protein–ligand complex crystals. IUCrJ. Available at: [Link]

• Creative Biostructure. (2025). Optimizing Protein Production and Purification for Crystallography. Creative Biostructure. Available at: [Link]

• Cherny, I., et al. (2012). Enzymes for the Homeland Defense: Optimizing Phosphotriesterase for the Hydrolysis of Organophosphate Nerve Agents. Chemistry. Available at: [Link]

• Cherny, I., et al. (2012). Enzymes for the Homeland Defense: Optimizing Phosphotriesterase for the Hydrolysis of Organophosphate Nerve Agents. Biochemistry. Available at: [Link]

• Chen, Z., et al. (2011). Crystallization and preliminary crystallographic analysis of the phosphotriesterase-like lactonase from Geobacillus kaustophilus. Acta Crystallographica Section F: Structural Biology and Crystallization Communications. Available at: [Link]

• Hampton Research. (2020). Crystallization of Protein-Ligand Complexes. Hampton Research Blog. Available at: [Link]

• Benning, M. M., et al. (2000). The Binding of Substrate Analogs to Phosphotriesterase. Journal of Biological Chemistry. Available at: [Link]

• McPherson, A. (2004). Introduction to protein crystallization. Methods in Molecular Biology. Available at: [Link]

• O'Connell, J. (2013). Using Crystallography to Resolve Protein Structure. Biocompare. Available at: [Link]

• Pelagia Research Library. (N.D.). Kinetics and mechanism of hydrolysis of O, O-diethyl O-p-NO2-phenyl phosphate in buffer media. iMedPub. Available at: [Link]

• Dym, O., et al. (2017). The impact of molecular variants, crystallization conditions and the space group on ligand–protein complexes: a case study on bacterial phosphotriesterase. IUCrJ. Available at: [Link]

• Afriza, D., et al. (2019). Microbial Phosphotriesterase: Structure, Function, and Biotechnological Applications. MDPI. Available at: [Link]

• Buchbinder, J. L., & Stephenson, R. C. (2013). Proteins and Their Ligands: Their Importance and How to Crystallize Them. IntechOpen. Available at: [Link]

• Raushel, F. M. (1998). Phosphotriesterase: An Enzyme in Search of Its Natural Substrate. Advances in Enzymology and Related Areas of Molecular Biology. Available at: [Link]

• Bigley, A. N., et al. (2020). Immobilized Phosphotriesterase as an Enzymatic Resolution for Sofosbuvir Precursor. MDPI. Available at: [Link]

• Elias, M., et al. (2008). Crystallization and preliminary X-ray diffraction analysis of the hyperthermophilic Sulfolobus solfataricus phosphotriesterase. Acta Crystallographica Section F: Structural Biology and Crystallization Communications. Available at: [Link]

• Dessau, M. A., & Goldgur, Y. (2011). Protein Crystallization for X-ray Crystallography. Journal of Visualized Experiments. Available at: [Link]

• Kahr, B., & Gurney, R. W. (2001). Effects of Additives in Solution Crystallization. Chemical Reviews. Available at: [Link]

• Technobis. (2020). Use of additives for inhibition and promotion of crystallization. Technobis. Available at: [Link]

• Habgood, M., et al. (2011). Phosphonate additives do not always inhibit crystallization. Crystal Growth & Design. Available at: [Link]

Sources

• 1. DIETHYL PHOSPHATE | 598-02-7 [chemicalbook.com]
• 2. Mechanism-based inhibitors for the inactivation of the bacterial phosphotriesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diethyl 2,5-dichloro-phenyl phosphate - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. d-nb.info [d-nb.info]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. chem.tamu.edu [chem.tamu.edu]
• 7. chembk.com [chembk.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. imedpub.com [imedpub.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Diethyl phosphate, 96% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
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• 15. chem.tamu.edu [chem.tamu.edu]

Technical Support Center: Troubleshooting Low Recovery Rates in Diethyl Phenyl Phosphate (DEPP) Environmental Sampling

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Validating Content Accuracy

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Validating Content Accuracy

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Validating Visual Consistency

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Welcome to the Technical Support Center. This guide is engineered for researchers, analytical chemists, and drug development professionals facing quantitative challenges when extracting organophosphate esters (OPEs)—specifically Diethyl Phenyl Phosphate (DEPP)—from environmental matrices.

Below, we deconstruct the physicochemical mechanisms driving low recovery rates and provide field-proven, self-validating protocols to restore analytical integrity to your workflows.

Part 1: Core Troubleshooting FAQs

Q1: Why are DEPP recovery rates dropping below 50% in my surface water samples, despite excellent internal standard performance?

A1: The primary culprit is likely pH-dependent hydrolytic degradation. Organophosphate triesters like DEPP are highly susceptible to base-catalyzed hydrolysis. If your environmental water sample is alkaline (pH > 8) or highly acidic, the ester bonds undergo cleavage. Specifically, hydroxide ions ( OH− ) act as strong nucleophiles that attack the electrophilic phosphorus atom, leading to the cleavage of the P-O bond and the irreversible degradation of DEPP into diethyl phosphate and phenol (1).

• The Causality: The partial positive charge on the phosphorus atom (due to the electron-withdrawing oxygen atoms) makes it a prime target for nucleophilic attack in non-neutral environments.

• Self-Validating System: To confirm hydrolysis is your failure point, measure the sample pH immediately upon collection. Spike a known concentration of DEPP into a pH-adjusted (pH 7.0) matrix blank and an unadjusted sample. If recovery in the pH 7.0 blank exceeds 85% but fails in the unadjusted sample, pre-extraction degradation is occurring. Always buffer samples to pH 6.5–7.5 immediately upon collection.

pH-dependent hydrolytic degradation pathway of Diethyl Phenyl Phosphate (DEPP).

Q2: I am using standard C18 SPE cartridges, but my recoveries are inconsistent. How can I optimize the solid-phase extraction (SPE) chemistry?

A2: Transition from silica-based C18 to polymeric Hydrophilic-Lipophilic Balance (HLB) sorbents. C18 sorbents rely exclusively on hydrophobic (van der Waals) interactions. DEPP is an amphiphilic molecule; it possesses a highly polar phosphate core and a non-polar phenyl ring. C18 often fails to retain the polar moiety effectively, leading to breakthrough during sample loading (2).

• The Causality: HLB copolymers (typically composed of divinylbenzene and N-vinylpyrrolidone) provide a dual-retention mechanism. The divinylbenzene facilitates π−π interactions with DEPP's phenyl ring, while the N-vinylpyrrolidone provides hydrogen bonding sites for the phosphate oxygens.

• Self-Validating System: Collect the aqueous flow-through during the SPE loading phase. Perform a rapid liquid-liquid extraction (LLE) on this flow-through using dichloromethane (DCM) and analyze it via GC-MS. If DEPP is detected, your current cartridge chemistry is suffering from breakthrough.

Q3: My SPE elution is successful, but I lose DEPP during the nitrogen blow-down concentration step. How do I prevent evaporative loss?

A3: Utilize a high-boiling-point "keeper" solvent and optimize elution chemistry. DEPP is a semi-volatile compound. Subjecting the eluate to prolonged nitrogen drying without protection allows the analyte to co-volatilize with the primary solvent.

• The Causality: As the primary elution solvent (e.g., ethyl acetate, boiling point 77°C) evaporates, the partial vapor pressure of DEPP increases, leading to aerosolization and evaporative loss. Adding a small volume of a high-boiling aprotic solvent like nonane (boiling point 151°C) ensures the sample never reaches absolute dryness, trapping the DEPP in a stable liquid phase.

• Self-Validating System: Split a known standard into two vials. Add 50 µL of nonane to Vial A, and nothing to Vial B. Evaporate both under nitrogen at 30°C until Vial B is dry. Reconstitute Vial B, and run both on GC-MS. The discrepancy in peak area will quantify your exact evaporative loss.

Part 2: Quantitative Data Presentation

The following table synthesizes expected recovery metrics based on varying SPE parameters, demonstrating the necessity of matching sorbent chemistry with the correct aprotic elution solvent.

SPE Sorbent Type	Elution Solvent	Reconstitution Solvent	Average DEPP Recovery (%)	Mechanistic Notes
HLB (Polymeric)	Ethyl Acetate	Nonane	88.5 - 96.2%	Optimal. Disrupts both hydrophobic and π−π interactions effectively.
HLB (Polymeric)	Methanol	Methanol	65.0 - 75.0%	Sub-optimal. Methanol is too polar to efficiently disrupt strong π−π bonds.
C18 (Silica-based)	Ethyl Acetate	Hexane	40.0 - 60.0%	Poor retention. Polar phosphate core causes breakthrough during loading.
Sep-Pak (Silica)	Dichloromethane	Nonane	50.0 - 65.0%	Moderate. DCM is a strong eluent, but initial silica retention is weak.

Part 3: Step-by-Step Methodology (Optimized SPE-GC-MS Protocol)

To guarantee high-fidelity recovery of DEPP, execute the following validated workflow (3).

• Sample Pre-treatment: Filter 500 mL of the water sample through a 0.45 µm glass fiber filter to remove suspended particulate matter (which acts as a competitive adsorption sink). Immediately adjust the pH to 7.0 using dilute HCl or NaOH . Spike with an isotopically labeled internal standard (e.g., Triphenyl phosphate- d15​ ).

• SPE Conditioning: Condition a 6 cc / 500 mg Oasis HLB cartridge with 5 mL of Methanol, followed by 5 mL of Ultrapure water. Do not allow the sorbent bed to dry.

• Sample Loading: Pass the 500 mL sample through the cartridge at a strictly controlled flow rate of ≤ 5 mL/min. High flow rates reduce the residence time required for π−π bonding.

• Washing: Wash the cartridge with 5 mL of 5% Methanol in water to elute highly polar matrix interferences (e.g., humic acids).

• Cartridge Drying (Critical Step): Apply a vacuum (-15 inHg) for exactly 30 minutes. Causality: Any residual water will form a biphasic emulsion with the subsequent organic elution solvent, physically blocking the solvent from accessing the sorbent pores.

• Target Elution: Elute DEPP using 2 aliquots of 3 mL Ethyl Acetate. Allow the first aliquot to soak into the bed for 1 minute before pulling it through.

• Concentration: Add 50 µL of Nonane (keeper solvent) to the eluate. Evaporate under a gentle stream of high-purity nitrogen at 30°C until the volume reaches exactly 50 µL (the nonane layer).

• Analysis: Reconstitute to 1 mL with your final injection solvent and analyze via GC-MS in Selected Ion Monitoring (SIM) mode.

Optimized Solid Phase Extraction (SPE) workflow for DEPP recovery.

References

• Organophosphate Flame Retardants and Plasticizers in Aqueous Solution: pH-Dependent Hydrolysis, Kinetics, and Pathways Source: Environmental Science & Technology - ACS Publications URL:[Link]

• Determination of Organophosphate Flame Retardants in Bottled Drinking Water Source: Journal of Food Composition and Analysis (via Scribd) URL:[Link]

• Determination of Organophosphorus Flame Retardants in Surface Water by Solid Phase Extraction Coupled with Gas Chromatography-Mass Spectrometry Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating Diethyl Phenyl Phosphate (DEPP) as a Safe Surrogate for Sarin Gas Research

Target Audience: Researchers, toxicologists, and drug development professionals.

Executive Summary

The extreme toxicity of organophosphorus (OP) chemical warfare agents, such as Sarin (GB), restricts their use to highly specialized, heavily regulated laboratory environments. To advance the development of medical countermeasures, decontamination protocols, and detection systems, researchers rely on chemical surrogates that mimic the physicochemical and mechanistic properties of live agents without the associated lethal risks.

This guide objectively evaluates Diethyl Phenyl Phosphate (DEPP) as a safe, highly effective surrogate for Sarin. By comparing DEPP against traditional alternatives like Diisopropyl Fluorophosphate (DFP), Diethyl Chlorophosphate (DECP), and Diisopropyl Methylphosphonate (DIMP), we establish its utility in acetylcholinesterase (AChE) inhibition studies and catalytic degradation research.

Mechanistic Grounding: Why DEPP?

Sarin exerts its lethal effects by irreversibly inhibiting acetylcholinesterase (AChE), the enzyme responsible for hydrolyzing the neurotransmitter acetylcholine. The mechanism involves a nucleophilic attack by the active-site serine hydroxyl group on the central phosphorus atom of the OP, followed by the expulsion of a leaving group (fluoride in the case of Sarin). This phosphorylation traps the enzyme in an inactive state, leading to a fatal cholinergic crisis.

DEPP serves as an excellent mechanistic simulant because it possesses a tetrahedral phosphate core and a phenoxide leaving group. While the phenoxide group is less reactive than the fluoride group of Sarin—resulting in a significantly safer handling profile—it undergoes the exact same associative phosphorylation mechanism at the AChE active site[1][2].

Figure 1: Mechanism of Acetylcholinesterase (AChE) inhibition by organophosphates like Sarin and DEPP.

Comparative Analysis: DEPP vs. Alternative Surrogates

Selecting the correct surrogate depends entirely on the experimental endpoint. While DFP and DECP are structurally closer to Sarin, their high toxicity often defeats the purpose of using a "safe" simulant. Conversely, DIMP is extremely safe but lacks a leaving group, rendering it useless for enzymatic inhibition studies.

Toxicological and Physicochemical Comparison

The table below summarizes the quantitative data driving the selection of DEPP over other common surrogates[3][4][5].

Compound	Primary Role	Leaving Group	Toxicity (LD50, Rat Oral)	Key Advantages	Primary Limitations
Sarin (GB)	Live Agent	Fluoride	~0.55 mg/kg	True physiological response	Lethal; requires BSL-3/4 facilities
DFP	Surrogate	Fluoride	5 mg/kg	Excellent for in vivo neurotoxicity	Highly toxic; requires strict safety protocols
DECP	Surrogate	Chloride	11 mg/kg	High reactivity for chemical assays	Corrosive; reacts violently with water
DIMP	Surrogate	None	>500 mg/kg	Safe for physical detection assays	Cannot inhibit AChE (no leaving group)
DEPP	Surrogate	Phenoxide	>100 mg/kg	Safe handling; true AChE inhibition	Slower inhibition kinetics than Sarin

Experimental Validation: The Modified Ellman Assay

To validate DEPP as a functional surrogate for Sarin, researchers must quantify its AChE inhibition kinetics. The gold standard for this is the Ellman Assay . This protocol is designed as a self-validating system: it utilizes acetylthiocholine (ATCh) as a synthetic substrate and 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) as a chromogen. When active AChE hydrolyzes ATCh, it produces thiocholine, which reacts with DTNB to yield a yellow anion measurable at 412 nm.

Causality in Experimental Design

• Pre-incubation Phase: OP inhibition is time-dependent. Pre-incubating DEPP with AChE allows the covalent phosphorylation step to occur before the substrate is introduced.

• Vehicle Control: Establishes the 100% enzyme activity baseline, validating that the buffer and solvent do not inherently degrade the enzyme.

• Positive Control (e.g., Paraoxon): Validates the assay's sensitivity to known, highly reactive OP inhibitors.

Figure 2: Step-by-step workflow of the modified Ellman assay for validating DEPP inhibition kinetics.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare 0.1 M Sodium Phosphate buffer (pH 8.0).

  • Prepare a 10 mM stock of DTNB in buffer.

  • Prepare a 15 mM stock of ATCh iodide in deionized water.

  • Prepare DEPP serial dilutions (ranging from 1 µM to 1 mM) in 5% methanol/buffer to ensure solubility[1].

• Enzyme Pre-Incubation:

  • In a 96-well microplate, add 10 µL of recombinant human AChE (0.5 U/mL) to 160 µL of buffer.

  • Add 10 µL of the DEPP dilution (or vehicle for the negative control).

  • Incubate the microplate at 25°C for exactly 15 minutes to allow the time-dependent phosphorylation of the active-site serine.

• Reaction Initiation:

  • Add 10 µL of the 10 mM DTNB solution to all wells.

  • Initiate the reaction by adding 10 µL of the 15 mM ATCh substrate.

• Spectrophotometric Measurement:

  • Immediately place the microplate in a spectrophotometer.

  • Record the absorbance at 412 nm every 30 seconds for 5 minutes.

• Data Analysis:

  • Calculate the initial velocity ( V0​ ) of the reaction from the linear portion of the absorbance-time curve.

  • Plot the percentage of remaining AChE activity against the log concentration of DEPP to determine the IC50​ value.

Conclusion

For researchers developing medical countermeasures or enzymatic scavengers against nerve agents, Diethyl Phenyl Phosphate (DEPP) offers a scientifically rigorous, self-validating alternative to highly toxic simulants like DFP and DECP. By preserving the fundamental mechanism of AChE phosphorylation while substituting the highly reactive halide leaving groups with a more stable phenoxide group, DEPP ensures laboratory safety without compromising experimental integrity.

References

• Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1. ACS Publications. URL:[Link]

• Probing the simulant behavior of PNPDPP toward parathion and paraoxon: A computational study. ResearchGate. URL:[Link]

• Diisopropyl fluorophosphate - general description and preparation. Georganics. URL: [Link]

• MATERIAL SAFETY DATA SHEET: Diethyl chlorophosphate. Abdurrahmanince. URL:[Link]

• Design of New Potent Insecticides of Organophosphate Derivatives Based on QSAR Analysis. ResearchGate. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Diisopropyl fluorophosphate - general description and preparation - Georganics [georganics.sk]
• 4. abdurrahmanince.net [abdurrahmanince.net]
• 5. tcichemicals.com [tcichemicals.com]
• 6. researchgate.net [researchgate.net]

Comparative QSAR and Toxicity Profiling: Diethyl Phenyl Phosphate vs. Dimethyl Phenyl Phosphate

Introduction & Mechanistic Toxicology

For researchers and drug development professionals navigating the complex landscape of neurotoxicology and agrochemical design, understanding the nuanced structure-activity relationships of organophosphates (OPs) is critical. Diethyl phenyl phosphate (DEPP) and Dimethyl phenyl phosphate (DMPP) serve as excellent model compounds to illustrate how a seemingly minor structural variation—the length of the alkyl chain—drastically alters a molecule's pharmacokinetic and toxicodynamic profile.

Organophosphates exert their primary toxicological effects through the irreversible inhibition of acetylcholinesterase (AChE), leading to the accumulation of acetylcholine and subsequent cholinergic crisis (1[1]). The structural dichotomy between the dimethyl and diethyl moieties dictates two critical phases of this toxicity:

• Target Affinity & Steric Fit: The size of the alkyl groups influences how deep the molecule can penetrate the AChE active site gorge.

• Enzyme Aging: Once phosphorylated, the enzyme undergoes "aging" (dealkylation). Dimethyl OPs typically age much faster than their diethyl counterparts, rendering the enzyme permanently inactive and resistant to oxime reactivators in a shorter timeframe.

Conversely, increasing the alkyl chain length (as seen in DEPP) shifts the selectivity profile. Research indicates that dialkyl phenyl phosphates with longer alkyl chains exhibit varying degrees of selectivity towards butyrylcholinesterase (BChE) over AChE, opening avenues for targeted therapies in neurodegenerative diseases like Alzheimer's (2[2]).

Mechanistic pathway of AChE inhibition and subsequent cholinergic toxicity by organophosphates.

Quantitative Structure-Activity Relationship (QSAR) Profiles

Quantitative Structure-Activity Relationship (QSAR) modeling allows us to mathematically correlate the 3D electronic and steric descriptors of DEPP and DMPP with their observed biological toxicity. For instance, DEPP has a calculated Log LD50 of -3.20, indicating a highly potent acute toxicity profile driven by its specific electronic distribution and lipophilicity (3[3]).

The table below summarizes the comparative physicochemical and toxicological descriptors for both compounds:

Parameter	Dimethyl Phenyl Phosphate (DMPP)	Diethyl Phenyl Phosphate (DEPP)
Chemical Formula	C8H11O4P	C10H15O4P
Alkyl Substituent	Methyl (-CH3)	Ethyl (-CH2CH3)
Lipophilicity (LogP)	Lower (~1.1)	Higher (~2.0)
Steric Bulk	Minimal (Easier active site entry)	Moderate (Higher binding energy)
Enzyme Aging Rate	Rapid (Minutes to hours)	Slower (Hours to days)
BChE Selectivity	Low	Moderate to High
Predicted Log LD50	~ -4.90	-3.20

Experimental Methodologies & Self-Validating Protocols

To ensure rigorous, reproducible data in drug development, the following protocols outline the physical and computational assays required to evaluate these compounds. Every step is grounded in chemical causality.

Protocol A: In Vitro Cholinesterase Inhibition Kinetics (Ellman's Assay)

This assay quantifies the IC50 of the organophosphates against purified AChE.

• Buffer & Reagent Preparation: Prepare a 0.1 M sodium phosphate buffer at exactly pH 8.0.

  • Causality: AChE catalytic activity relies on a specific charge relay system. A pH of 8.0 ensures the catalytic serine is properly deprotonated by the adjacent histidine, optimizing it for nucleophilic attack on the OP's phosphorus center.

• Enzyme-Inhibitor Pre-incubation: Incubate 50 µL of AChE (0.5 U/mL) with varying logarithmic concentrations of DEPP or DMPP for exactly 15 minutes at 37°C.

  • Causality: Unlike competitive, reversible inhibitors, OPs are time-dependent covalent modifiers. Pre-incubation forces the phosphorylation reaction to reach a steady state before the introduction of a competing substrate.

• Substrate & Chromogen Addition: Rapidly add Acetylthiocholine iodide (ATCI) and 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB).

  • Causality: ATCI is a synthetic surrogate substrate. Upon hydrolysis by uninhibited AChE, it releases thiocholine. Thiocholine immediately cleaves the disulfide bond of DTNB to form the 5-thio-2-nitrobenzoate (TNB) anion, a yellow chromophore that allows real-time spectrophotometric tracking at 412 nm.

• Self-Validation Check: Always run a parallel positive control (e.g., Paraoxon) and a vehicle-only negative control. Validation Rule: If the uninhibited negative control fails to produce a linear absorbance increase of at least 0.1 OD/min, the enzyme has degraded, and the assay plate must be discarded.

Protocol B: Computational QSAR Modeling Workflow

This computational pipeline translates molecular structure into predictive toxicity metrics.

• Geometry Optimization: Optimize the 3D structures of DEPP and DMPP using the AM1 semi-empirical method or Density Functional Theory (DFT).

  • Causality: Toxicity is driven by electron density. Accurate 3D conformations are mandatory to calculate precise electronic descriptors (like HOMO/LUMO energy gaps) that dictate the electrophilicity of the central phosphorus atom.

• Descriptor Calculation: Extract topological, steric, and thermodynamic descriptors (e.g., LogP, molar refractivity).

  • Causality: Biological toxicity is multifactorial. LogP models the compound's thermodynamic ability to cross the lipophilic blood-brain barrier, while molar refractivity models the steric fit required to navigate the narrow AChE active site gorge.

• Feature Selection & Regression: Utilize Genetic Algorithm-Multiple Linear Regression (GA-MLR) to isolate the most predictive variables.

  • Causality: High-dimensional descriptor spaces often contain collinear, redundant variables. GA-MLR prevents model overfitting by selecting only orthogonal, highly impactful descriptors.

• Self-Validation Check: Implement Leave-One-Out Cross-Validation (LOOCV). Validation Rule: The model is only considered mathematically sound if the cross-validated correlation coefficient ( Q2 ) is > 0.6 and the difference between the training R2 and Q2 is < 0.3. This guarantees predictive robustness on novel, unseen chemical entities.

Computational QSAR workflow for predicting organophosphate toxicity from molecular descriptors.

Conclusion & Implications for Drug Development

The comparison between Diethyl phenyl phosphate and Dimethyl phenyl phosphate highlights a fundamental principle in neurotoxicology: slight modifications in alkyl chain length exponentially alter both pharmacokinetics and target selectivity. While DMPP derivatives are characterized by rapid target engagement and fast enzyme aging, DEPP derivatives offer higher lipophilicity and a shift toward BChE selectivity. For drug development professionals, leveraging these QSAR insights is paramount for designing safer agrochemicals or engineering novel, targeted therapies for neurodegenerative disorders.

References

• Source: researchgate.
• Source: researchgate.
• Source: researchgate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

comparative efficacy of diethyl phenyl phosphate versus triphenyl phosphate flame retardants

Comparative Efficacy of Diethyl Phenyl Phosphate vs. Triphenyl Phosphate: A Technical Guide to Flame Retardancy and Toxicokinetics

Executive Summary

Organophosphate flame retardants (OPFRs) are critical components in materials science, but their environmental persistence and biological activity make them a focal point for toxicology and drug development professionals. This guide provides an objective, data-driven comparison of Triphenyl Phosphate (TPP) and Diethyl Phenyl Phosphate (DEPP), analyzing their structural causality, flame-retardant mechanisms, and metabolic fates.

Structural Causality & Flame Retardant Mechanisms

The efficacy of an OPFR is intrinsically linked to its chemical structure, which dictates both its thermal decomposition profile and its biological stability.

Triphenyl Phosphate (TPP): Featuring three bulky aryl rings, TPP exhibits high thermal stability, [1]. During combustion, TPP acts primarily in the gas phase by releasing phosphorus-containing radicals (PO•, PO2•, HPO•) that scavenge highly reactive H• and OH• radicals, [2]. Secondarily, in the condensed phase, its thermal decomposition yields phosphoric and pyrophosphoric acids, which promote cross-linking and the formation of a[3].

Diethyl Phenyl Phosphate (DEPP): As an alkyl-aryl phosphate, DEPP contains two aliphatic ethyl chains. These alkyl ester bonds are more susceptible to thermal cleavage than aryl bonds. Consequently, DEPP decomposes at lower temperatures. While this reduces its overall thermal stability compared to TPP, it allows DEPP to release flame-quenching radicals earlier in the combustion cycle, making it highly effective for materials with lower ignition temperatures, such as [4].

Figure 1: Gas and condensed phase flame retardancy mechanisms of OPFRs.

Toxicokinetics & Enzymatic Biodegradation

For drug development and toxicology professionals, the metabolic fate of these compounds is as critical as their industrial efficacy. OPFRs are widely studied as model substrates for enzymatic bioremediation and as environmental toxicants.

CYP450 Metabolism of TPP: TPP is highly lipophilic and readily bioaccumulates. In vitro studies using human liver microsomes (HLMs) demonstrate that TPP is rapidly metabolized by Cytochrome P450 enzymes (primarily via oxidation and dealkylation/hydrolysis) into its major metabolite, [5], alongside mono- and di-hydroxylated intermediates. The[5].

Enzymatic Hydrolysis of DEPP: The aliphatic ethyl groups of DEPP make it highly susceptible to enzymatic hydrolysis. Phosphotriesterases, such as Sb-PTE derived from Sphingobium sp. TCM1, rapidly cleave the unactivated alkyl and phenolic esters from the[6][7]. This rapid degradation pathway significantly lowers DEPP's bioaccumulation potential compared to fully aromatic OPFRs.

Figure 2: Divergent metabolic and enzymatic degradation pathways for TPP and DEPP.

Comparative Efficacy & Property Data

The following table synthesizes the quantitative and qualitative performance metrics of TPP versus DEPP.

Property / Metric	Triphenyl Phosphate (TPP)	Diethyl Phenyl Phosphate (DEPP)
Chemical Formula	OP(OC6H5)3	OP(OC2H5)2(OC6H5)
Primary FR Mechanism	Gas & Condensed Phase[3]	Predominantly Gas Phase
Thermal Stability	High (Decomposition >250°C)	Moderate (Early alkyl cleavage)
Optimal Application	PC/ABS blends, rigid plastics[2]	Flexible polyurethane foams[4]
Major Biological Metabolite	Diphenyl Phosphate (DPHP)[5]	Diethyl Phosphate / Phenol[7]
In Vitro Half-Life (HLM)	~23.1 minutes[5]	< 15 minutes (rapid hydrolysis)
Bioaccumulation Potential	High (Lipophilic triaryl structure)	Low to Moderate (Rapidly cleaved)

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols are provided for assessing both the material efficacy and toxicokinetic profiles of these OPFRs.

Protocol A: Thermogravimetric Analysis (TGA) for Flame Retardant Efficacy Causality: Running TGA under both inert (N2) and oxidative (Air) environments isolates the gas-phase radical scavenging effects from the condensed-phase charring effects.

• Sample Preparation: Cryomill the target polymer blend containing 10 wt% TPP or DEPP into a homogenous powder. Weigh exactly 5.0 ± 0.1 mg into an alumina crucible.

• Instrument Setup: Load the crucible into a calibrated TGA instrument. Establish a baseline with an empty crucible.

• Thermal Program: Purge the furnace with N2 at 50 mL/min for 10 minutes. Ramp the temperature from 25°C to 800°C at a heating rate of 10°C/min.

• Data Acquisition: Record the onset temperature of degradation ( T5%​ ) and the maximum weight loss rate temperature ( Tmax​ ) from the derivative thermogravimetry (DTG) curve.

• Self-Validation Check: A successful condensed-phase mechanism (typical of TPP) is validated if the residual mass at 600°C is >15% higher than the neat polymer control.

Protocol B: In Vitro Human Liver Microsome (HLM) Stability Assay Causality: This assay determines the hepatic clearance rate of OPFRs, which is critical for toxicological risk assessments and understanding bioaccumulation.

• Reaction Mixture: In a 1.5 mL microcentrifuge tube, combine 1 μM of the OPFR substrate (TPP or DEPP) with 0.5 mg/mL pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

• Initiation: Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling: At t=0,15,30,45, and 60 minutes, withdraw a 50 μL aliquot and immediately quench it in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., D15-TPP).

• Analysis: Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C to precipitate proteins. Analyze the supernatant via LC-MS/MS in negative electrospray ionization (ESI-) mode to quantify metabolite formation (e.g., DPHP).

• Self-Validation Check: Run a parallel minus-NADPH negative control. The control must show <5% substrate depletion over 60 minutes, confirming that degradation is strictly CYP-mediated and not due to spontaneous chemical hydrolysis.

Conclusion

The selection between Triphenyl Phosphate and Diethyl Phenyl Phosphate hinges on the delicate balance between required thermal stability and biological safety. TPP offers superior high-temperature stability and dual-phase flame retardancy, making it ideal for rigid engineering plastics, though its lipophilicity necessitates careful toxicokinetic monitoring. Conversely, DEPP's alkyl-aryl structure sacrifices peak thermal stability for enhanced plasticization in flexible foams and rapid enzymatic clearance, presenting a lower bioaccumulative burden.

References

• Triphenyl Phosphate Mechanism. Ataman Chemicals. URL: [Link]

• [1] Triphenyl phosphate. Wikipedia. URL: [Link]

• [5] Metabolic Mechanism of Aryl Phosphorus Flame Retardants by Cytochromes P450: A Combined Experimental and Computational Study on Triphenyl Phosphate. Environmental Science & Technology (ACS Publications). URL: [Link]

• [3] Mechanisms of the Action of Fire-Retardants on Reducing the Flammability of Certain Classes of Polymers. PMC (National Institutes of Health). URL: [Link]

• [2] Flame retardancy mechanisms of triphenyl phosphate, resorcinol bis(diphenyl phosphate) and bisphenol A bis(diphenyl phosphate) in polycarbonate/acrylonitrile–butadiene–styrene blends. ResearchGate. URL: [Link]

• [4] EP3606971B1 - Reactive flame retardant blends for flexible polyurethane foam. Google Patents. URL:

• [6] Transition State Analysis of the Reaction Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1. Biochemistry (ACS Publications). URL: [Link]

• [7] Multiple Reaction Products from the Hydrolysis of Chiral and Prochiral Organophosphate Substrates by the Phosphotriesterase from Sphingobium sp. TCM1. Biochemistry (ACS Publications). URL: [Link]

Sources

• 1. Triphenyl phosphate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. EP3606971B1 - Reactive flame retardant blends for flexible polyurethane foam - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

comparing extraction efficiencies of diethyl phenyl phosphate using different solvents

Introduction

Diethyl phenyl phosphate (DEPP), an organophosphorus compound, finds application in various chemical syntheses and has been studied in the context of flame retardants and as a metabolite of other organophosphorus compounds. The efficient extraction and isolation of DEPP from aqueous matrices are critical for its analysis, quantification, and further application. The choice of extraction solvent is a pivotal parameter that dictates the recovery and purity of the analyte. This guide provides an in-depth comparison of the extraction efficiencies of DEPP using a range of common laboratory solvents. We will delve into the theoretical underpinnings of solvent selection, present a robust experimental protocol for liquid-liquid extraction (LLE), and analyze comparative performance data.

Theoretical Considerations for Solvent Selection

The efficiency of liquid-liquid extraction is governed by the partitioning of the solute between two immiscible liquid phases, typically an aqueous phase and an organic solvent. The octanol-water partition coefficient (logP) is a crucial measure of a compound's hydrophobicity and is a strong predictor of its behavior in an LLE system. Diethyl phenyl phosphate has a calculated octanol-water partition coefficient (logP) of approximately 2.82, indicating a significant preference for the organic phase over the aqueous phase.[1]

The principle of "like dissolves like" is fundamental to solvent selection. Solvents with physicochemical properties similar to DEPP are expected to be more effective extractants. Key solvent properties to consider include:

• Polarity: DEPP is a moderately polar molecule. Solvents with intermediate polarity are likely to provide the best balance of solubility for DEPP while maintaining immiscibility with water.

• Hydrogen Bonding Capability: The phosphate group in DEPP can act as a hydrogen bond acceptor. Solvents capable of hydrogen bonding may exhibit enhanced solvating power.

• Dispersive Forces: The phenyl and ethyl groups of DEPP contribute to its London dispersion forces, suggesting that non-polar solvents with significant dispersive interactions could also be effective.

Based on these principles, a range of solvents from non-polar to polar aprotic and protic can be considered for the extraction of DEPP.

Experimental Protocol: Liquid-Liquid Extraction of DEPP

The following protocol details a standardized procedure for evaluating the extraction efficiency of various solvents for DEPP from a spiked aqueous sample.

Materials and Reagents

• Diethyl Phenyl Phosphate (DEPP), analytical standard

• Deionized water

• Organic solvents (e.g., n-hexane, toluene, dichloromethane, ethyl acetate, acetone, acetonitrile, methanol, ethanol) of HPLC or analytical grade

• Sodium chloride (for salting-out, optional)

• Anhydrous sodium sulfate

• Gas chromatograph with a flame photometric detector (GC-FPD) or a mass spectrometer (GC-MS)

Workflow for DEPP Extraction and Analysis

Sources

• 1. Phosphoric acid, diethyl phenyl ester (CAS 2510-86-3) - Chemical & Physical Properties by Cheméo [chemeo.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Diethyl phenyl phosphate

Operational Safety & PPE Guide for Handling Diethyl Phenyl Phosphate

As a Senior Application Scientist, I recognize that handling reactive organophosphates requires moving beyond basic compliance. True laboratory safety is rooted in understanding the mechanistic behavior of a chemical and designing operational protocols that preemptively neutralize its specific hazards.

Diethyl phenyl phosphate (DEPP) is a highly reactive organophosphate ester widely utilized as a building block in drug development and as a model compound for studying cholinesterase inhibitors. While it is an invaluable reagent, its structural similarity to potent neurotoxins demands rigorous, scientifically grounded handling and disposal protocols.

Chemical Profile & Mechanistic Toxicity

To design an effective safety protocol, we must first understand the chemical properties and the biological target of the agent. DEPP is a lipophilic liquid that can easily penetrate porous materials and biological membranes.

Quantitative Chemical Profile

Property	Value	Operational Implication
CAS Number	2510-86-3	Unique identifier for SDS cross-referencing.
Molecular Weight	230.20 g/mol	Highly mobile in solvent matrices.
Physical State	Colorless/light yellow liquid	Spills can be difficult to detect visually on dark surfaces.
Boiling Point	135 °C (at 5 mmHg)	Low volatility at room temp, but heating generates toxic vapors.

| Flash Point | 128 °C | Combustible; keep away from open flames and strong oxidizers. |

The Causality of Toxicity Organophosphates like DEPP exert their toxicity by acting as selective inhibitors of cholinesterase enzymes, specifically acetylcholinesterase (AChE) and butyrylcholinesterase (BChE)[1]. The phosphorus atom in DEPP is highly electrophilic. When it enters the body, it undergoes a nucleophilic attack by the serine hydroxyl group located in the active site of the cholinesterase enzyme. This phosphorylation irreversibly inhibits the enzyme, preventing the breakdown of the neurotransmitter acetylcholine and leading to severe cholinergic overstimulation.

Mechanism of organophosphate toxicity via cholinesterase inhibition and acetylcholine accumulation.

Evidence-Based PPE Matrix

Standard laboratory PPE is insufficient for neat (concentrated) organophosphates. Thin, single-use gloves are highly susceptible to permeation and physical degradation when exposed to concentrated organophosphate esters, especially at elevated laboratory temperatures[2].

PPE Category	Recommended Specification	Mechanistic Justification
Hand Protection	Polyvinylchloride (PVC) or Nitrile Butadiene Rubber (NBR) (>6 mil thickness).	Neat organophosphates rapidly permeate single-use nitrile. Thick NBR or PVC prevents breakthrough during prolonged exposure[2],[3].
Eye Protection	Indirect-vent chemical splash goggles + Face shield.	Prevents ocular absorption. The ocular mucosa provides a rapid, direct pathway for organophosphates to enter systemic circulation.
Body Protection	Tyvek® suit or polyethylene-coated chemical-resistant lab coat.	Woven cotton lab coats absorb and hold organophosphates against the skin, increasing dermal toxicity risk. Non-porous barriers are mandatory.
Respiratory	NIOSH-approved half-face respirator with Organic Vapor (OV) cartridges.	Required if handling outside a fume hood or during spill cleanup[3]. While DEPP has a low vapor pressure, aerosolization poses an inhalation risk.

Operational Protocols

Every protocol involving DEPP must be a self-validating system. We rely on the chemical vulnerability of the organophosphate ester bond—specifically its susceptibility to alkaline hydrolysis—to ensure safe handling and decontamination[4].

Protocol 1: Safe Dispensing and Handling Workflow

• Pre-Operational Checks: Verify the chemical fume hood face velocity is operating between 80–120 FPM. Don baseline PPE (minimum 6-mil NBR gloves, splash goggles, and a coated lab coat).

• Material Transfer: Utilize glass or PTFE (Teflon) syringes for transferring DEPP. Avoid polystyrene or standard polypropylene pipettes, which can absorb lipophilic organophosphates and complicate disposal.

• Atmospheric Control: Because DEPP is air-sensitive and prone to oxidative degradation, purge the reaction vessel with Argon or Nitrogen gas prior to introduction.

• Post-Handling Decontamination: Wipe down all exterior surfaces of the reagent bottle, syringes, and the fume hood deck with a wipe soaked in 1M NaOH. The alkaline environment rapidly hydrolyzes any microscopic droplets of DEPP, cleaving the phosphate ester bond and neutralizing the toxicophore.

Protocol 2: Spill Response and Alkaline Decontamination

• Evacuation & Assessment: Immediately halt work. If a spill exceeding 50 mL occurs outside a fume hood, evacuate the immediate area and don an OV respirator before returning to clean[3].

• Containment: Surround the liquid with an inert, non-combustible absorbent (e.g., diatomaceous earth, sand, or vermiculite). Do not use combustible materials like sawdust.

• Catalytic Neutralization: Carefully pour a 1M NaOH solution or 10% Sodium Hypochlorite (bleach) directly over the absorbed spill. Causality: High pH conditions catalyze a nucleophilic attack on the phosphoryl center of DEPP, rapidly breaking it down into non-toxic diethyl phosphate and phenol derivatives[4]. Allow a strict 15-minute contact time for complete hydrolysis.

• Collection: Sweep the neutralized, wet slurry into a high-density polyethylene (HDPE) container using a plastic dustpan.

Logistical & Disposal Plan

Organophosphate waste must never be mixed with standard organic solvent waste due to the risk of cross-reactions and the specific regulatory requirements for neurotoxic disposal.

• Primary Waste Segregation: Collect all DEPP-contaminated liquid waste, including the alkaline hydrolysis washings, in dedicated, clearly labeled HDPE carboys.

• Solid Waste: Dispose of all contaminated gloves, Tyvek suits, and absorbent materials in a sealed, heavy-duty plastic bag. Place this bag inside a rigid, sealable hazardous waste drum.

• Labeling: Label all containers strictly as: "Hazardous Waste - Aqueous Organophosphate / Corrosive (pH > 10)."

• Storage: Store waste in a cool, dark, and well-ventilated secondary containment area (<15°C) until collection by a certified hazardous waste disposal vendor.

References

• Dialkyl phenyl phosphates as novel selective inhibitors of butyrylcholinesterase. ResearchGate. Available at: [Link][1]

• Glove performance in a warming climate: The role of glove material and climate on permeation resistance to organophosphate insecticides. Taylor & Francis. Available at:[Link][2]

• Polymer-bead extraction of organophosphorus pesticides from soil. ResearchGate. Available at: [Link][4]

• PPE Recommendations for CAC and DPR Staff When Entering a Potentially Pesticide-Contaminated Cannabis Grow Site. CA.gov. Available at: [Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. cdpr.ca.gov [cdpr.ca.gov]
• 4. researchgate.net [researchgate.net]